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Protocols & Analytical Methods

Method

Synthesis of N-benzyl-3-sulfolanecarboxamide from 3-sulfolene

An Application Note for the Authored by: A Senior Application Scientist Abstract This document provides a comprehensive guide for the synthesis of N-benzyl-3-sulfolanecarboxamide, a molecule of interest for medicinal che...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note for the

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide for the synthesis of N-benzyl-3-sulfolanecarboxamide, a molecule of interest for medicinal chemistry and drug development. The synthetic route starts from the readily available precursor, 3-sulfolene, and proceeds through a three-step sequence: (1) base-catalyzed carboxylation to form 3-sulfolene-3-carboxylic acid, (2) catalytic hydrogenation to yield the saturated 3-sulfolanecarboxylic acid, and (3) a final amide coupling step with benzylamine. This application note details the underlying chemical principles, provides robust, step-by-step protocols, and emphasizes critical safety considerations for researchers. The sulfolane scaffold is increasingly recognized as a valuable structural element in biologically active molecules, and this guide offers a reliable pathway to novel derivatives for further investigation.[1][2]

Introduction: The Rationale

In contemporary drug discovery, the development of novel molecular scaffolds is paramount. The sulfolane (tetrahydrothiophene-1,1-dioxide) ring is a polar, aprotic, and metabolically stable motif that has garnered significant interest as a structural component in medicinal chemistry.[2] Its unique stereoelectronic properties can enhance solubility, modulate bioactivity, and improve pharmacokinetic profiles. Concurrently, the N-benzyl amide functionality is a ubiquitous feature in a vast array of pharmacologically active compounds, contributing to target binding and overall molecular architecture.[3]

The synthesis of N-benzyl-3-sulfolanecarboxamide represents a logical fusion of these two important pharmacophores. This document serves as a detailed guide for its preparation, providing not just a recipe, but a causal explanation for the chosen synthetic strategy and experimental conditions. The protocols are designed to be self-validating, with clear endpoints and purification strategies, ensuring reproducibility for researchers in synthetic and medicinal chemistry.

Overall Synthetic Strategy

The transformation of 3-sulfolene into N-benzyl-3-sulfolanecarboxamide is achieved via a three-part synthetic sequence. The initial strategy focuses on introducing the carboxylic acid functionality onto the sulfolene ring, followed by saturation of the ring system, and finally, formation of the target amide.

G cluster_0 Part 1: Carboxylic Acid Intermediate Synthesis cluster_1 Part 2: Amide Formation A 3-Sulfolene B 3-Sulfolene-3-carboxylic Acid A->B  Step 1: Carboxylation (Base, CO2 Pressure) C 3-Sulfolanecarboxylic Acid B->C  Step 2: Hydrogenation (H2, Raney Ni) E N-benzyl-3-sulfolanecarboxamide C->E  Step 3: Amide Coupling (EDC, Solvent) D Benzylamine D->E G cluster_1 Step 1: Carboxylation cluster_2 Step 2: Hydrogenation cluster_3 Step 3: Amide Coupling start Start: 3-Sulfolene s1_reagents Add Base & Solvent in Autoclave start->s1_reagents s1_reaction Pressurize with CO2 Heat & Stir s1_reagents->s1_reaction s1_workup Acidic Work-up & Extraction s1_reaction->s1_workup int1 Intermediate: 3-Sulfolene-3-carboxylic Acid s1_workup->int1 s2_reagents Add Solvent & Raney Ni in Hydrogenation Vessel int1->s2_reagents s2_reaction Pressurize with H2 Heat & Stir s2_reagents->s2_reaction s2_workup Filter Catalyst & Concentrate s2_reaction->s2_workup int2 Intermediate: 3-Sulfolanecarboxylic Acid s2_workup->int2 s3_reagents Add Solvent, EDC, & Benzylamine int2->s3_reagents s3_reaction Stir at Room Temp s3_reagents->s3_reaction s3_workup Aqueous Wash & Extraction s3_reaction->s3_workup s3_purify Column Chromatography or Recrystallization s3_workup->s3_purify end_product Final Product: N-benzyl-3-sulfolanecarboxamide s3_purify->end_product

Sources

Application

Application Note: Protocol for Amidation of 1,1-Dioxothiolane-3-Carboxylic Acid

[1] Executive Summary & Strategic Analysis The amidation of 1,1-dioxothiolane-3-carboxylic acid (also known as 3-sulfolanecarboxylic acid) presents a unique set of challenges compared to standard aliphatic acids. While t...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary & Strategic Analysis

The amidation of 1,1-dioxothiolane-3-carboxylic acid (also known as 3-sulfolanecarboxylic acid) presents a unique set of challenges compared to standard aliphatic acids. While the core mechanism—nucleophilic acyl substitution—is standard, the physicochemical properties of the sulfolane ring dictate specific process choices.

Key Chemical Constraints:

  • Polarity & Solubility: The sulfone (

    
    ) moiety imparts high polarity.[1] The starting material is often insoluble in non-polar solvents (e.g., Hexanes, Et2O) and sparingly soluble in DCM, necessitating the use of polar aprotic solvents like DMF, DMSO, or DMAc.
    
  • Inductive Effects: The electron-withdrawing nature of the sulfone group (via induction through the C-C sigma bonds) lowers the pKa of the carboxylic acid compared to a cyclopentane analog. This facilitates deprotonation but requires careful handling of the activated intermediate to prevent hydrolysis.

  • Stereochemical Integrity: If using enantiopure starting material, the C3 proton is activated by both the carbonyl and inductively by the sulfone, increasing the risk of racemization under highly basic conditions or prolonged reaction times.

This guide details two distinct protocols:

  • Protocol A (HATU-Mediated): Ideal for medicinal chemistry libraries, complex amines, or chiral retention.[1]

  • Protocol B (Acid Chloride Activation): Ideal for scale-up (>10g) and cost-efficiency.[1]

Decision Logic & Workflow

The following decision tree illustrates the selection criteria for the appropriate protocol based on scale and substrate complexity.

Amidation_Workflow Start Start: 1,1-dioxothiolane-3-carboxylic acid Scale_Check Scale / Complexity? Start->Scale_Check Small_Scale < 1g / Complex Amine (Library Synthesis) Scale_Check->Small_Scale High Value Large_Scale > 10g / Simple Amine (Process Development) Scale_Check->Large_Scale Commodity Protocol_A Protocol A: HATU Coupling (High Yield, Mild) Small_Scale->Protocol_A Protocol_B Protocol B: Acid Chloride (SOCl₂) (Cost Effective, Scalable) Large_Scale->Protocol_B Purification_A Purification: Prep-HPLC / SPE (Due to high polarity) Protocol_A->Purification_A Purification_B Purification: Crystallization / Extraction Protocol_B->Purification_B

Caption: Strategic decision tree for selecting the optimal amidation route based on scale and substrate value.

Protocol A: HATU-Mediated Coupling (High Precision)[1]

Context: This method utilizes HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), the gold standard for rapid, high-yield amide formation.[1][2] It is particularly effective here because it minimizes the reaction time, reducing the window for potential side reactions or racemization.

Materials & Reagents
ReagentEquiv.[1][3][4]RoleNotes
1,1-dioxothiolane-3-carboxylic acid 1.0SubstrateDry thoroughly before use.[1]
Amine (R-NH₂) 1.1 - 1.2NucleophileFree base preferred.[1] If HCl salt, add +1.0 equiv DIPEA.[1]
HATU 1.1 - 1.2Coupling AgentStore at -20°C; protect from moisture.[1]
DIPEA (Hünig's Base) 2.0 - 3.0BaseScavenges protons; drives equilibrium.[1]
DMF (Anhydrous) Solvent0.1 - 0.2 MEssential for solubility of the sulfone.[1]
Step-by-Step Methodology
  • Preparation: Flame-dry a round-bottom flask or vial and purge with Nitrogen (

    
    ) or Argon.
    
  • Dissolution: Add 1,1-dioxothiolane-3-carboxylic acid (1.0 equiv) and anhydrous DMF. Stir until fully dissolved.

    • Note: If solubility is slow, mild warming (30°C) is acceptable, but cool back to 0°C before activation.[1]

  • Activation: Cool the solution to 0°C (ice bath). Add DIPEA (2.0 equiv) followed by HATU (1.1 equiv).[1][3]

    • Observation: The solution may turn yellow/orange. Stir at 0°C for 15–30 minutes . This pre-activation step forms the reactive O-At active ester.[1]

  • Coupling: Add the Amine (1.1 equiv) dropwise (dissolved in minimal DMF if solid).[1]

  • Reaction: Remove the ice bath and allow the reaction to warm to Room Temperature (20–25°C) . Stir for 2–4 hours .

    • Monitoring: Monitor by LC-MS or TLC (Mobile phase: 10% MeOH in DCM; Stain: KMnO4).[1] The sulfone group does not absorb strongly in UV unless the amine is aromatic, so KMnO4 or Iodine stain is required for aliphatic amines.

  • Workup (Critical for Polar Products):

    • Method A (Precipitation): If the product is hydrophobic, pour the reaction mixture into 10 volumes of ice-water with vigorous stirring.[1] Filter the precipitate.

    • Method B (Extraction): If the product is water-soluble (common with sulfolanes), dilute with EtOAc or DCM/iPrOH (3:1) .[1] Wash with Sat. NH₄Cl (removes unreacted amine), followed by Sat.[1] NaHCO₃ (removes unreacted acid), and Brine .[1]

    • Caution: Avoid extensive water washes if the product is small/polar; you will lose yield to the aqueous phase.

Protocol B: Acid Chloride Activation (Scale-Up)

Context: For larger scales, HATU is cost-prohibitive.[1] Conversion to the acid chloride using Thionyl Chloride (


) is robust.[1] The sulfone group is stable to these acidic conditions.
Mechanism of Activation

The carboxylic acid reacts with thionyl chloride to form the acid chloride, releasing


 and 

gas.[5]

Reaction_Mechanism Acid Sulfolane-3-COOH Intermediate Chlorosulfite Intermediate Acid->Intermediate Nucleophilic Attack SOCl2 SOCl₂ SOCl2->Intermediate AcidChloride Acid Chloride (Reactive Electrophile) Intermediate->AcidChloride - SO₂ - HCl Amide Target Amide AcidChloride->Amide + Amine + Base

Caption: Mechanistic pathway for acid chloride activation and subsequent amidation.[1]

Step-by-Step Methodology
  • Chlorination:

    • In a reaction vessel fitted with a reflux condenser and a gas scrubber (NaOH trap), suspend 1,1-dioxothiolane-3-carboxylic acid (1.0 equiv) in Thionyl Chloride (5–10 equiv).

    • Catalyst: Add 1–2 drops of DMF (catalytic).[1] This forms the Vilsmeier-Haack reagent in situ, drastically accelerating the reaction.

    • Reflux: Heat to reflux (75°C) for 2–3 hours . The solution should become clear as the acid chloride forms.

    • Isolation: Concentrate the mixture in vacuo to remove excess

      
      . Co-evaporate with Toluene (2x) to remove trace acid traces.[1] Result: Crude acid chloride (usually an oil or low-melting solid).[1]
      
  • Amidation (Schotten-Baumann conditions):

    • Dissolve the crude acid chloride in DCM (anhydrous).[1]

    • In a separate flask, dissolve the Amine (1.1 equiv) and Triethylamine (TEA) (1.5 equiv) in DCM.[1] Cool to 0°C .[1][6][7]

    • Add the acid chloride solution dropwise to the amine solution to control the exotherm.

  • Completion: Stir at RT for 1–2 hours.

  • Purification:

    • Wash with 1N HCl, then Sat. NaHCO₃.

    • Dry over MgSO₄ and concentrate.

    • Crystallization: Many sulfolane amides crystallize from EtOH or EtOAc/Hexane mixtures.[1]

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Yield (Aqueous Workup) Product is water-soluble due to sulfone polarity.[1]Switch to DCM:Isopropanol (3:1) for extraction.[1] Saturate the aqueous layer with NaCl (Salting out).[1]
Racemization Over-activation or excessive base exposure.[1]Use EDC/HOBt instead of HATU (milder). Reduce base equivalents. Keep temp at 0°C.
Incomplete Reaction (Acid Chloride) Poor solubility of starting acid in

.[1]
Ensure DMF catalyst is added. It is essential for converting the bulk acid.
Precipitate in HATU reaction Formation of Tetramethylurea byproduct or product insolubility.Filter the solid; analyze by LCMS. It might be pure product (ideal scenario).

References

  • Carpino, L. A. (1993).[1] 1-Hydroxy-7-azabenzotriazole.[1][8] An efficient peptide coupling additive.[1] Journal of the American Chemical Society. Link[1]

  • Montalbetti, C. A., & Falque, V. (2005).[1] Amide bond formation and peptide coupling. Tetrahedron. Link[1]

  • Valeur, E., & Bradley, M. (2009).[1] Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews.[1] Link

  • Dunetz, J. R., et al. (2016).[1] Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development. Link[1]

  • PubChem. (n.d.).[1] 1,1-dioxothiolane-3-carboxylic acid.[1][9] National Library of Medicine. Link[1]

Sources

Method

Application Note &amp; Protocols: Sulfolane Carboxamides as High-Affinity P2 Ligands in HIV-1 Protease Inhibitors

An in-depth guide for researchers, scientists, and drug development professionals. Authored by: Gemini, Senior Application Scientist Introduction: The Rationale for Novel P2 Ligand Design The Human Immunodeficiency Virus...

Author: BenchChem Technical Support Team. Date: February 2026

An in-depth guide for researchers, scientists, and drug development professionals.

Authored by: Gemini, Senior Application Scientist

Introduction: The Rationale for Novel P2 Ligand Design

The Human Immunodeficiency Virus Type 1 (HIV-1) protease remains a cornerstone target for antiretroviral therapy.[1] This aspartyl protease is essential for the viral life cycle, cleaving newly synthesized Gag and Gag-Pol polyproteins into mature, functional proteins required for producing infectious virions.[1][2] Inhibiting this enzyme leads to the production of immature, non-infectious viral particles, thus halting the spread of the virus.[1]

Structure-based drug design has been instrumental in developing potent HIV-1 protease inhibitors (PIs).[3] These inhibitors are typically peptidomimetic molecules that occupy the substrate-binding cleft of the enzyme. The binding cleft is composed of a series of subsites (S3, S2, S1, S1', S2', S3'), each accommodating a corresponding residue (P3, P2, P1, P1', P2', P3') of the substrate or inhibitor. The P2 ligand, which binds to the S2 subsite, is particularly critical for achieving high binding affinity and influencing the overall properties of the inhibitor.

While early PIs significantly improved patient outcomes, the emergence of drug-resistant viral strains necessitates the continuous development of new inhibitors with improved potency and resistance profiles.[2] This has led to the exploration of nonpeptidal P2 ligands designed to form robust interactions with the protease active site, particularly with the backbone atoms which are less prone to mutation.[4][5]

This guide focuses on a promising class of P2 ligands: sulfolane carboxamides . The conformationally constrained cyclic sulfolane ring system offers a rigid scaffold that can optimally position key functional groups within the S2 subsite.[6][7] Furthermore, the sulfone moiety provides two oxygen atoms that can act as strong hydrogen bond acceptors, forming critical interactions with the backbone amides of the S2 subsite.[8] This application note provides the scientific rationale, synthesis protocols, and evaluation methodologies for leveraging sulfolane carboxamides in the design of next-generation HIV-1 protease inhibitors.

Mechanism of Action: Inhibitor Binding and S2 Subsite Engagement

HIV-1 protease is a C2-symmetric homodimer, with each monomer contributing an aspartic acid residue (Asp25 and Asp25') to the catalytic active site.[3] Inhibition is achieved by designing molecules that mimic the transition state of the natural substrate and bind to the active site with high affinity, blocking its function.

The potency of an inhibitor is largely dictated by the sum of its interactions within the various subsites. The S2 subsite is a relatively large and flexible pocket, and ligands that effectively occupy this space can significantly enhance binding affinity. Sulfolane carboxamides are designed to maximize these interactions.

  • Hydrogen Bonding: The primary advantage of the sulfolane group is the hydrogen bonding potential of its sulfone oxygens. These oxygens can form strong hydrogen bonds with the backbone NH groups of residues in the S2 subsite, such as Ile50.[8] This interaction with the less mutable backbone, rather than the side chains, is a key strategy for developing inhibitors that are resilient to resistance mutations.

  • Hydrophobic Interactions: Alkyl substituents on the sulfolane ring can be strategically introduced to establish favorable hydrophobic interactions within the S2 pocket, further enhancing binding affinity.[6][9]

  • Conformational Rigidity: The five-membered sulfolane ring provides a conformationally constrained scaffold. This pre-organization reduces the entropic penalty of binding, leading to higher affinity compared to more flexible acyclic ligands.[6][7]

cluster_Protease HIV-1 Protease Dimer cluster_Inhibitor Protease Inhibitor S2 S2 Subsite S1 S1 Subsite S1_prime S1' Subsite S2_prime S2' Subsite ActiveSite Catalytic Dyad (Asp25/Asp25') P2 P2 Ligand (Sulfolane Carboxamide) P2->S2 H-Bonds & Hydrophobic Interactions P1 P1 Ligand P1->S1 Binding TSI Transition-State Isostere TSI->ActiveSite Blocks Catalysis P1_prime P1' Ligand P1_prime->S1_prime Binding P2_prime P2' Ligand P2_prime->S2_prime Binding

Caption: Inhibitor binding within the HIV-1 protease active site subsites.

Experimental Protocols

Protocol 1: Synthesis of (2R,3S)-2-isopropyl-1,1-dioxotetrahydrothiophene-3-carboxylic acid

This protocol describes the synthesis of a key chiral sulfolane carboxamide precursor, a ligand that has shown promise in enhancing inhibitor potency.[6] The rationale for choosing the cis-2-isopropyl group is its ability to provide optimal hydrophobic interactions within the S2 subsite.[6][9]

Materials:

  • Dimethyl 3,3'-thiodipropionate

  • Sodium hydride (NaH), 60% dispersion in mineral oil

  • Dimethylformamide (DMF), anhydrous

  • Sodium borohydride (NaBH4)

  • Methanol (MeOH), anhydrous

  • Methanesulfonyl chloride (MsCl)

  • Triethylamine (TEA)

  • 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

  • Tetrahydrofuran (THF), anhydrous

  • Palladium on carbon (Pd/C), 10%

  • m-Chloroperoxybenzoic acid (m-CPBA)

  • Dichloromethane (DCM)

  • Lithium hydroxide (LiOH)

  • Standard workup and purification reagents (diethyl ether, ethyl acetate, brine, MgSO4, silica gel)

Methodology:

  • Dieckmann Cyclization:

    • To a stirred suspension of NaH in anhydrous DMF at 0°C, add a solution of dimethyl 3,3'-thiodipropionate in DMF dropwise.

    • Allow the reaction to warm to room temperature and then heat to reflux for 12 hours. The mechanism involves the formation of an enolate followed by intramolecular cyclization to yield a β-ketoester.

    • Cool the reaction, quench carefully with water, and perform an extractive workup with diethyl ether. Purify by silica gel chromatography to obtain the β-ketoester.

  • Reduction and Elimination:

    • Reduce the ketoester from Step 1 using NaBH4 in anhydrous MeOH at 0°C. NaBH4 is a mild reagent suitable for reducing the ketone without affecting the ester.

    • After completion, remove the solvent and work up.

    • To the resulting alcohol in THF, add TEA followed by MsCl at 0°C to form the mesylate, a good leaving group.

    • Add DBU to the reaction mixture and stir at room temperature for 12 hours to facilitate elimination, yielding the dihydrothiopyran ester.[8]

  • Hydrogenation and Isomer Separation (if necessary):

    • Perform a catalytic hydrogenation of the unsaturated ester using 10% Pd/C under a hydrogen atmosphere. This reduces the double bond to yield the saturated tetrahydrothiopyran ester.

    • (Note: This step may produce a mixture of cis and trans isomers. Separation may be required, or stereocontrol can be introduced in subsequent or alternative synthetic routes.)

  • Oxidation to Sulfone:

    • Dissolve the sulfide from the previous step in DCM.

    • Add m-CPBA (approx. 2.2 equivalents) portion-wise at 0°C. The peroxyacid oxidizes the sulfide to the corresponding sulfone. The use of excess m-CPBA ensures complete oxidation.

    • Monitor the reaction by TLC. Upon completion, quench with aqueous sodium thiosulfate solution, wash with sodium bicarbonate solution, and perform an extractive workup. Purify by column chromatography.

  • Saponification:

    • Hydrolyze the sulfone ester to the corresponding carboxylic acid using LiOH in a THF/water mixture.

    • Acidify the reaction mixture with 1N HCl and extract the carboxylic acid product with ethyl acetate.

Protocol 2: Coupling to the Inhibitor Scaffold and Final Synthesis

This protocol details the coupling of the synthesized sulfolane carboxylic acid to a representative hydroxyethylamine inhibitor core, a common transition-state isostere in PIs.

Materials:

  • (2R,3S)-2-isopropyl-1,1-dioxotetrahydrothiophene-3-carboxylic acid (from Protocol 1)

  • Hydroxyethylamine inhibitor core (e.g., (2S,3S)-3-amino-1,2-epoxy-4-phenylbutane derivative)

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HBTU/HOBt

  • N,N-Diisopropylethylamine (DIPEA)

  • Dimethylformamide (DMF), anhydrous

  • Standard workup and purification reagents

Methodology:

  • Amide Bond Formation:

    • Dissolve the sulfolane carboxylic acid in anhydrous DMF.

    • Add HATU (1.1 eq) and DIPEA (2.5 eq). Stir for 15 minutes at room temperature. HATU is a highly efficient peptide coupling reagent that minimizes racemization.

    • Add the amine component (the inhibitor core, 1.0 eq) to the activated acid solution.

    • Stir the reaction at room temperature for 12-24 hours, monitoring by LC-MS.

    • Upon completion, perform an aqueous workup and extract the product with ethyl acetate.

    • Purify the final inhibitor by silica gel chromatography or reverse-phase HPLC.

Protocol 3: In Vitro HIV-1 Protease Inhibition Assay (Fluorometric)

This biochemical assay determines the concentration at which the synthesized inhibitor blocks 50% of the protease's enzymatic activity (IC50). The assay relies on the cleavage of a fluorogenic substrate.[10][11]

Materials:

  • Recombinant HIV-1 Protease

  • Fluorogenic HIV-1 Protease Substrate (e.g., based on a FRET pair)

  • Assay Buffer (e.g., 50 mM sodium acetate, pH 5.5, 1 M NaCl, 1 mM EDTA, 1 mM DTT)

  • Synthesized inhibitor and a known PI control (e.g., Darunavir)

  • DMSO for compound dilution

  • 96-well black microplates

  • Fluorescence microplate reader

Caption: Workflow for the in vitro HIV-1 protease fluorometric assay.

Methodology:

  • Reagent Preparation:

    • Prepare serial dilutions of the test inhibitor and the positive control inhibitor in DMSO. A typical starting concentration is 10 mM, diluted down to the pM range.

    • Dilute the HIV-1 protease and substrate to their optimal working concentrations in the assay buffer as determined by initial optimization experiments.

  • Assay Setup (in a 96-well plate):

    • Test Wells: Add 2 µL of diluted test inhibitor.

    • Positive Control: Add 2 µL of diluted control inhibitor.

    • Negative Control (100% Activity): Add 2 µL of DMSO.

    • Blank (No Enzyme): Add 2 µL of DMSO.

    • Add 88 µL of diluted HIV-1 protease solution to all wells except the "Blank" wells. Add 88 µL of assay buffer to the "Blank" wells.

    • Pre-incubate the plate at 37°C for 15 minutes. This allows the inhibitor to bind to the enzyme before the substrate is introduced.

  • Reaction and Measurement:

    • Initiate the reaction by adding 10 µL of the substrate solution to all wells.

    • Immediately place the plate in a fluorescence microplate reader pre-set to 37°C.

    • Measure the fluorescence intensity (e.g., Ex/Em = 330/450 nm, specific wavelengths depend on the substrate used) every minute for 30-60 minutes (kinetic read) or at a single endpoint after a fixed incubation time.

  • Data Analysis:

    • Subtract the background fluorescence (Blank wells) from all other readings.

    • Calculate the percentage of inhibition for each inhibitor concentration relative to the negative control (100% activity).

    • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 4: Cell-Based Antiviral Activity Assay

This protocol assesses the inhibitor's ability to block HIV-1 replication in a cellular context (EC50) and evaluates its toxicity to the host cells (CC50). A cell-based assay is crucial as it provides data on cell permeability and metabolic stability.[12][13]

Materials:

  • TZM-bl reporter cell line (HeLa cells expressing CD4, CXCR4, and CCR5, with integrated Tat-responsive luciferase and β-galactosidase genes)

  • Laboratory-adapted HIV-1 strain (e.g., HIV-1 IIIB or NL4-3)

  • Cell culture medium (DMEM), fetal bovine serum (FBS), antibiotics

  • Synthesized inhibitor and a known PI control

  • Luciferase assay reagent (e.g., Bright-Glo™)

  • Cell viability assay reagent (e.g., CellTiter-Glo® or XTT)

  • 96-well clear and white-walled cell culture plates

  • Luminometer

Methodology:

  • Cell Plating:

    • Seed TZM-bl cells in a 96-well plate at a density of 1 x 10^4 cells per well and incubate overnight to allow for cell adherence.

  • Infection and Treatment:

    • Prepare serial dilutions of the test inhibitor and control drug in cell culture medium.

    • Remove the old medium from the cells and add 100 µL of the diluted compounds.

    • Add a pre-titered amount of HIV-1 virus stock to each well (except for cell control wells).

    • Incubate the plates at 37°C in a CO2 incubator for 48 hours. This duration allows for a full cycle of viral replication, where the protease activity is essential.[14]

  • Measurement of Antiviral Activity (EC50):

    • After 48 hours, remove 100 µL of the supernatant.

    • Add 100 µL of luciferase assay reagent to each well.

    • Incubate for 2 minutes at room temperature and measure luminescence.

    • Calculate the percent inhibition of viral replication for each concentration relative to the virus control wells (no inhibitor).

    • Plot the data and determine the EC50 value using a non-linear regression model.

  • Measurement of Cytotoxicity (CC50):

    • In a parallel plate prepared without the virus, add the same serial dilutions of the inhibitor.

    • After 48 hours, add a cell viability reagent (e.g., XTT) and measure absorbance or luminescence according to the manufacturer's protocol.

    • Calculate the percent cell viability relative to the cell control wells (no inhibitor).

    • Plot the data and determine the CC50 value.

  • Calculation of Selectivity Index (SI):

    • The Selectivity Index (SI), a measure of the compound's therapeutic window, is calculated as: SI = CC50 / EC50 . A higher SI value is desirable.

Data Summary and Interpretation

The data obtained from the biochemical and cell-based assays should be compiled to evaluate the structure-activity relationship (SAR) of the synthesized inhibitors.

Inhibitor IDP2 Ligand ModificationIC50 (nM) [HIV-1 Protease]EC50 (nM) [Antiviral]CC50 (µM) [Cytotoxicity]Selectivity Index (SI)
INH-001 (3S)-Sulfolane carboxamide15.285.1>100>1175
INH-002 (2R,3S)-2-isopropyl-sulfolane carboxamide3.550.3>100>1988
INH-003 (2S,3S)-2-isopropyl-sulfolane carboxamide28.9150.7>100>663
Control Darunavir0.53.1>50>16129

Table based on representative data from literature.[6]

Interpretation:

  • The introduction of a cis-2-isopropyl group (INH-002) significantly improves both enzyme inhibition (IC50) and antiviral activity (EC50) compared to the unsubstituted sulfolane (INH-001), confirming the importance of hydrophobic interactions in the S2 pocket.[6][9]

  • The stereochemistry of the 2-substituent is critical, as shown by the reduced potency of the (2S,3S) diastereomer (INH-003).

  • High CC50 values indicate low cytotoxicity for the host cells, leading to favorable Selectivity Indices.

References

  • Ghosh, A. K., Lee, H. Y., Thompson, W. J., Culberson, C., Holloway, M. K., McKee, S. P., ... & Smith, A. M. (1994). The development of cyclic sulfolanes as novel and high-affinity P2 ligands for HIV-1 protease inhibitors. Journal of Medicinal Chemistry. [Link]

  • Isaacson, J., & Blair, W. S. (2008). Cell-based assays to identify inhibitors of viral disease. Antiviral Research. [Link]

  • Manrique, M., et al. (2014). Luciferase Time-based, High-throughput Screening Assay for the Discovery of HIV-1 Inhibitors. MedCrave Online. [Link]

  • Cao, J., Isaacson, J., Patick, A. K., & Blair, W. S. (2005). High-Throughput Human Immunodeficiency Virus Type 1 (HIV-1) Full Replication Assay That Includes HIV-1 Vif as an Antiviral Target. Antimicrobial Agents and Chemotherapy. [Link]

  • Sáez-Cirión, A., & Müller-Trutwin, M. (2001). Cell-Based Fluorescence Assay for Human Immunodeficiency Virus Type 1 Protease Activity. Journal of Virology. [Link]

  • Ghosh, A. K., & Sridhar, P. R. (1998). A quantitative structure-activity relationship study on some sulfolanes and arylthiomethanes acting as HIV-1 protease inhibitors. Bioorganic & Medicinal Chemistry. [Link]

  • Sarubbi, E., et al. (1993). A high throughput assay for inhibitors of HIV-1 protease. Screening of microbial metabolites. FEBS Letters. [Link]

  • Ghosh, A. K., et al. (1994). The Development of Cyclic Sulfolanes as Novel and High-Affinity P2 Ligands for HIV-1 Protease Inhibitors. Journal of Medicinal Chemistry. [Link]

  • Hattori, S., et al. (2017). A cell-free enzymatic activity assay for the evaluation of HIV-1 drug resistance to protease inhibitors. Frontiers in Microbiology. [Link]

  • Ghosh, A. K., et al. (2020). Design, Synthesis, and X-ray Studies of Potent HIV-1 Protease Inhibitors with P2-Carboxamide Functionalities. Journal of Medicinal Chemistry. [Link]

  • Ghosh, A. K., et al. (1995). CYCLIC SULFONE-3-CARBOXAMIDES AS NOVEL P2-LIGANDS FOR Ro 31-8959 BASED HIV-1 PROTEASE INHIBITORS. Bioorganic & Medicinal Chemistry Letters. [Link]

  • Tie, Y., et al. (2009). Structure-Based Design, Synthesis and Structure-Activity Relationship Studies of HIV-1 Protease Inhibitors Incorporating Phenyloxazolidinones. Journal of Medicinal Chemistry. [Link]

  • Reid, J. C., et al. (2010). Identification of broad-based HIV-1 protease inhibitors from combinatorial libraries. Journal of Medical Virology. [Link]

  • Ramasamy, K., et al. (2023). Drug Reprofiling to Identify Potential HIV-1 Protease Inhibitors. Molecules. [Link]

  • Ghosh, A. K., et al. (1996). Cyclic sulfolanes as novel and high-affinity P2 ligands for HIV-1 protease inhibitors. Journal of Medicinal Chemistry. [Link]

  • Anaspec. SensoLyte® 490 HIV Protease Assay Kit Fluorimetric. Anaspec Website. [Link]

  • Páv, O., et al. (2001). PRELIMINARY CRYSTALLOGRAPHIC STUDY OF NATIVE HIV-1 PROTEASE INHIBITED BY HYDROXYETHYLAMINE MODIFIED TETRAPEPTIDES OF Boc-Phe-ψ. Materials Structure. [Link]

  • Ghosh, A. K., et al. (2017). Design and Synthesis of Highly Potent HIV-1 Protease Inhibitors Containing Tricyclic Fused Ring Systems as Novel P2 Ligands. Journal of Medicinal Chemistry. [Link]

  • De Luca, L., et al. (2016). Developing HIV-1 Protease Inhibitors through Stereospecific Reactions in Protein Crystals. Crystals. [Link]

  • Mahalingam, B., et al. (2008). Design and synthesis of sulfoximine based inhibitors for HIV-1 protease. Bioorganic & Medicinal Chemistry Letters. [Link]

  • Liu, F., et al. (2022). Design and Evaluation of Novel HIV-1 Protease Inhibitors Containing Phenols or Polyphenols as P2 Ligands with High Activity against DRV-Resistant HIV-1 Variants. Molecules. [Link]

  • Ghosh, A. K., et al. (2010). Design of substituted tetrahydrofuran derivatives for HIV-1 protease inhibitors: synthesis, biological evaluation, and X-ray structural studies. Organic & Biomolecular Chemistry. [Link]

  • Chem Help ASAP. (2024). design of HIV-1 protease inhibitors with x-ray crystallography. YouTube. [Link]

  • Das, A., et al. (2012). Joint X-ray/neutron crystallographic study of HIV-1 protease with clinical inhibitor amprenavir – insights for drug design. Journal of Medicinal Chemistry. [Link]

  • Boffito, M., et al. (2005). The pharmacokinetics of HIV protease inhibitor combinations. Current Opinion in Infectious Diseases. [Link]

  • Singh, V., et al. (2024). Study of Peptidic HIV-1 Protease Inhibitors based on Pharmacokinetics, Site Selectivity, Intermolecular Interaction and Energy Parameters. Biomedical and Pharmacology Journal. [Link]

Sources

Application

Application Note: Advanced Crystallization Protocols for N-Benzyl Sulfolane Derivatives

Executive Summary N-benzyl sulfolane derivatives (e.g., N-benzyl-3-aminosulfolane) represent a critical class of intermediates in the synthesis of antifungal agents (e.g., Luliconazole) and protease inhibitors. However,...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

N-benzyl sulfolane derivatives (e.g., N-benzyl-3-aminosulfolane) represent a critical class of intermediates in the synthesis of antifungal agents (e.g., Luliconazole) and protease inhibitors. However, their purification is notoriously difficult due to the "Janus-faced" nature of the molecule: the sulfolane ring is highly polar and hydroscopic, while the benzyl moiety is lipophilic.

This duality frequently leads to Liquid-Liquid Phase Separation (LLPS) , commonly known as "oiling out," rather than distinct crystal nucleation.[1] This guide provides three field-validated protocols designed to bypass LLPS, utilizing reactive crystallization (salt formation) and thermodynamic control strategies.

Physicochemical Profiling & Solubility Mapping

Before attempting crystallization, the solute-solvent interaction must be understood. The high dipole moment of the sulfone group (


 D) competes with the hydrophobic benzyl ring.

Table 1: Solubility Profile of N-Benzyl Sulfolane Derivatives (Free Base)

Solvent ClassRepresentative SolventSolubility BehaviorRole in Protocol
Alcohols Methanol, Ethanol, IPAHigh Solubility (Hot & Cold)Primary Solvent
Ethers MTBE, THFModerate to LowAntisolvent
Alkanes Heptane, HexaneInsolubleStrong Antisolvent
Chlorinated DCM, ChloroformVery High (Too high for yield)Extraction only
Water WaterModerate (pH dependent)Co-solvent

Critical Insight: Avoid using Toluene as a primary solvent for crystallization if possible. While it dissolves the benzyl group well, the sulfolane ring's polarity often leads to solvate formation or oiling out upon cooling.

Decision Matrix: Selecting the Right Method

The following decision tree illustrates the logic flow for selecting the optimal crystallization strategy based on the crude material's state.

CrystallizationLogic Start Crude N-Benzyl Sulfolane Derivative StateCheck Physical State? Start->StateCheck Oil Viscous Oil / Gum StateCheck->Oil Oils Out Solid Amorphous Solid StateCheck->Solid Precipitates SaltScreen Basic Nitrogen Present? Oil->SaltScreen PurityCheck HPLC Purity > 95%? Solid->PurityCheck MethodA Method A: Reactive Crystallization (HCl/Oxalate Salt) PurityCheck->MethodA No (Needs Upgrade) MethodC Method C: Cooling with Seeding (Metastable Zone Control) PurityCheck->MethodC Yes (High Purity) SaltScreen->MethodA Yes (Amine) MethodB Method B: Antisolvent Addition (IPA / MTBE) SaltScreen->MethodB No (Neutral)

Figure 1: Strategic decision tree for selecting crystallization methodology based on crude material properties.

Method A: Reactive Crystallization (Salt Formation)

Best for: Oiling-out prone oils and increasing purity of crude amines.

The free base of N-benzyl sulfolane derivatives often has a low melting point. Converting the amine to a Hydrochloride (HCl) or Oxalate salt disrupts the intermolecular forces causing LLPS, raising the melting point significantly (often >150°C).

Protocol Steps:
  • Dissolution: Dissolve 10.0 g of crude N-benzyl-3-aminosulfolane in 50 mL of Ethyl Acetate (EtOAc) .

    • Why EtOAc? It is polar enough to dissolve the free base but acts as an antisolvent for the salt.

  • Filtration: Filter the solution through a 0.45 µm PTFE membrane to remove particulate impurities (dust acts as rogue nucleation sites).

  • Acid Addition:

    • Cool the solution to 0–5°C.

    • Slowly add 1.1 equivalents of 4M HCl in Dioxane or bubble dry HCl gas.

    • Rate: Addition should take >30 minutes. Rapid addition causes entrapment of impurities.[2]

  • Nucleation: A white precipitate should form immediately. If oiling occurs, reheat to 50°C until dissolved, add seed crystals of the salt, and cool at 5°C/hour.

  • Aging: Stir the slurry at 0°C for 2 hours. This "Ostwald Ripening" phase allows small, impure crystals to dissolve and redeposit onto larger, purer crystals.

  • Isolation: Filter under vacuum. Wash the cake with cold EtOAc (2 x 10 mL).

  • Drying: Dry at 45°C under vacuum to constant weight.

Method B: Ternary Antisolvent Crystallization

Best for: Neutral derivatives or when salt formation is undesirable.

This method relies on the "Cloud Point" concept. We use a solvent (Alcohol) and an antisolvent (Ether/Alkane) to push the system into the metastable zone without crossing into the labile zone where oiling out occurs.

Protocol Steps:
  • Primary Solvation: Dissolve the crude material in Isopropanol (IPA) at 60°C. Use the minimum amount required for dissolution (approx. 3-5 volumes).

  • Cloud Point Determination:

    • Maintain temperature at 60°C.

    • Add MTBE (Methyl tert-butyl ether) dropwise until a faint, persistent turbidity (cloudiness) is observed.

  • Back-off: Add just enough hot IPA (approx. 5-10% of initial volume) to clear the solution. You are now saturated.

  • Seeding (Critical): Add 0.5 wt% of pure seed crystals.

    • Note: If you lack seeds, scratch the glass wall or use a sonication probe for 10 seconds to induce nucleation.

  • Controlled Cooling:

    • Ramp down temperature from 60°C to 20°C at a rate of 10°C per hour .

    • Warning: Cooling faster than this will likely trigger LLPS (oiling out).

  • Antisolvent Charge: Once at 20°C, add a second portion of MTBE (2 volumes relative to IPA) over 1 hour.

  • Harvest: Filter and wash with 1:1 IPA/MTBE.

Method C: Troubleshooting "Oiling Out" (LLPS)

If your batch turns into a sticky gum at the bottom of the flask, you have encountered Liquid-Liquid Phase Separation. This occurs when the crystallization temperature is lower than the liquid-liquid demixing temperature (


).
The Remedy Protocol:
  • Do NOT cool further. Cooling an oil usually results in an amorphous glass, not a crystal.

  • Reheat: Heat the mixture until the oil phase redissolves completely into a single homogeneous phase.

  • Solvent Adjustment: Add a co-solvent that increases the solubility of the oil phase (e.g., add 10% Methanol). This lowers the

    
    .
    
  • Seeding at High Temperature: Add seeds at a temperature above where the oil previously formed.

  • Isothermal Aging: Hold the temperature constant after seeding. Allow crystals to grow for 1-2 hours before starting any cooling ramp.

OilingOutMechanism Step1 Homogeneous Solution (Hot) Step2 Cooling Step1->Step2 Branch Metastable Zone Width Step2->Branch PathA Nucleation (Crystals) Branch->PathA Slow Cool + Seeds PathB Phase Separation (Oil Droplets) Branch->PathB Fast Cool / Impurities Remedy Remedy: Reheat & Seed above T_LLPS PathB->Remedy Fix Remedy->Step1

Figure 2: Mechanism of Oiling Out vs. Crystallization and the corrective feedback loop.

References

  • Mettler Toledo. "Oiling Out in Crystallization: Causes and Remedies." Particle System Characterization. [Link]

  • Brainly/Expert Verified. "Prevention methods for crystals oiling out." Chemical Engineering Principles. [Link]

  • ResearchGate. "Effect of Oiling-out During Crystallization on Purification of Intermediate Compounds." Chemical Engineering Research. [Link]

  • University of Rochester. "Tips & Tricks: Recrystallization of Amines and Tosylates." Department of Chemistry. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Solubility enhancement of sulfolane carboxamides in aqueous media

Welcome to the Sulfolane Carboxamide Solubility Technical Support Center . This guide is designed for formulation scientists and medicinal chemists encountering "brick dust" behavior or poor aqueous dispensability with s...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Sulfolane Carboxamide Solubility Technical Support Center .

This guide is designed for formulation scientists and medicinal chemists encountering "brick dust" behavior or poor aqueous dispensability with sulfolane carboxamide derivatives. These compounds—characterized by a rigid tetramethylene sulfone ring fused or linked to a carboxamide—often exhibit high melting points and high lattice energies, making solubility enhancement a challenge of thermodynamics rather than just lipophilicity.

Module 1: Pre-Formulation Diagnostics

"Is it the Crystal or the Grease?"

Before attempting solubilization, you must diagnose the cause of insolubility. Sulfolane carboxamides often fall into the "Brick Dust" category (Class IIb or IV) due to the strong dipole-dipole interactions of the sulfone group (


) and the hydrogen-bonding network of the amide.

Diagnostic Decision Tree Use this logic flow to select the correct enhancement strategy.

SolubilityStrategy Start Start: Sulfolane Carboxamide Candidate MP_Check Check Melting Point (MP) Start->MP_Check High_MP MP > 200°C (High Lattice Energy) MP_Check->High_MP Yes Low_MP MP < 200°C MP_Check->Low_MP No LogP_Check Check LogP High_LogP LogP > 3 (Lipophilic) LogP_Check->High_LogP High Low_LogP LogP < 3 (Polar/Rigid) LogP_Check->Low_LogP Low High_MP->LogP_Check Strategy_ASD Strategy A: Disruption (Amorphous Solid Dispersion) High_MP->Strategy_ASD Primary Low_MP->LogP_Check Strategy_CoSol Strategy D: Cosolvency (PEG/Water, DMSO) Low_MP->Strategy_CoSol If MP Low Strategy_Lipid Strategy B: Solvation (Lipid/Surfactant Systems) High_LogP->Strategy_Lipid Strategy_CD Strategy C: Complexation (Cyclodextrins) Low_LogP->Strategy_CD Specific for Sulfolane

Figure 1: Decision matrix for selecting solubility enhancement techniques based on physicochemical properties.

Module 2: Cosolvency & pH Adjustment

"The First-Line Screen"

For early-stage biological assays, cosolvency is the fastest route. However, sulfolane carboxamides can precipitate aggressively upon dilution (the "crash-out" effect).

Technical Insight: The sulfolane ring is a polar aprotic moiety.[1][2] It interacts well with dipolar aprotic solvents (DMSO, DMA) but poorly with non-polar hydrocarbons. The carboxamide group requires hydrogen bond donors/acceptors.

Recommended Cosolvent Systems:

Solvent SystemMechanismSuitability for Sulfolane Carboxamides
DMSO / Water Dipolar interaction with sulfone; disrupts lattice.High. Best for initial screening. Watch for biological toxicity >1%.
PEG 400 / Water Reduces dielectric constant; solubilizes hydrophobic regions.Medium. Good for in vivo PK studies.
Ethanol / Water H-bonding donor/acceptor match.Low-Medium. Often insufficient for high-MP sulfolanes.

Troubleshooting FAQ:

  • Q: My compound dissolves in 100% DMSO but precipitates immediately when I add water. Why?

    • A: You have hit the "Log-Linear Solubility Drop." The solubility relationship is exponential.

    • Fix: Use a ternary system . Add a surfactant (e.g., 5% Tween 80 or Solutol HS 15) to the DMSO stock before adding water. This creates a "buffer" against rapid nucleation.

Module 3: Cyclodextrin Complexation

"The Specific Solution"

This is the most promising technique for sulfolane derivatives. The sulfolane ring (a 5-membered heterocyclic sulfone) fits geometrically well into the hydrophobic cavity of


-Cyclodextrin (

-CD)
.

Why it works:

  • Steric Fit: The sulfolane ring diameter (~6 Å) matches the

    
    -CD cavity (~6.0–6.5 Å).
    
  • Shielding: The hydrophobic cavity shields the non-polar methylene groups of the sulfolane ring, while the exterior hydroxyls interact with water.

Protocol: Phase Solubility Study (Higuchi-Connors) Do not guess the ratio. You must determine the stability constant (


).

PhaseSolubility Step1 1. Prepare CD Solutions (0 - 100 mM HP-β-CD) Step2 2. Add Excess Drug (Supersaturation) Step1->Step2 Step3 3. Equilibrate (Shake 24-48h @ 25°C) Step2->Step3 Step4 4. Filter & Assay (HPLC/UV) Step3->Step4 Step5 5. Plot Data ([Drug] vs [CD]) Step4->Step5 Result Calculate K1:1 Slope / (S0 * (1-Slope)) Step5->Result

Figure 2: Workflow for determining the binding constant (


) of sulfolane carboxamides with cyclodextrins.

Troubleshooting FAQ:

  • Q: Which Cyclodextrin should I use?

    • A: Start with HP-ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

      
      -CD (Hydroxypropyl-beta-cyclodextrin) . Native 
      
      
      
      -CD has low aqueous solubility itself (~18 mg/mL) and is nephrotoxic parenterally. HP-
      
      
      -CD is highly soluble (>600 mg/mL) and safe.
  • Q: I see no increase in solubility with CD. What's wrong?

    • A: Check your carboxamide substitution. If you have a bulky group (e.g., a large phenyl or t-butyl) attached to the amide adjacent to the sulfolane, it may sterically hinder inclusion. Try

      
      -CD  (larger cavity) or SBE-
      
      
      
      -CD
      (Sulfobutylether, charged, captures cationic amides).

Module 4: Amorphous Solid Dispersions (ASD)

"The Heavy Artillery"

If the melting point is >220°C, the crystal lattice energy is likely too high for simple complexation. You must break the lattice and "freeze" the molecule in an amorphous state.

Polymer Selection Guide:

PolymerpH DependencyBest For
HPMC-AS (Acetate Succinate)Soluble pH > 5.5Enteric protection; preventing recrystallization of sulfones.
PVP/VA 64 (Copovidone)pH IndependentGeneral purpose; high drug load capacity.
Soluplus AmphiphilicCompounds with LogP > 3 (acts as a polymeric surfactant).

Experimental Tip: Sulfolane carboxamides are prone to recrystallization from the amorphous state due to the strong dipole alignment of the sulfone group.

  • Action: When screening ASDs, perform a "stress test" (40°C / 75% RH for 1 week) and check for crystallinity using PXRD (Powder X-Ray Diffraction). If peaks appear, your polymer ratio is too low.

References

  • Yalkowsky, S. H., & Roseman, T. J. (1981). Solubilization of Drugs by Cosolvents. Techniques of Solubilization of Drugs. Marcel Dekker. (Foundational text on log-linear cosolvency models).
  • Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. Link

  • Higuchi, T., & Connors, K. A. (1965). Phase-solubility techniques. Advances in Analytical Chemistry and Instrumentation. (The gold standard protocol for CD binding constants).
  • Bergström, C. A., et al. (2016). Early pharmaceutical profiling to predict oral drug absorption: Current status and unmet needs. European Journal of Pharmaceutical Sciences. Link

  • Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers. Advanced Drug Delivery Reviews. Link

Sources

Optimization

Technical Support Center: Troubleshooting the Hydrogenation of 3-Sulfolene Precursors

Welcome to the technical support center for the hydrogenation of 3-sulfolene and its derivatives. This guide is designed for researchers, scientists, and drug development professionals who utilize this critical transform...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the hydrogenation of 3-sulfolene and its derivatives. This guide is designed for researchers, scientists, and drug development professionals who utilize this critical transformation for the synthesis of sulfolanes—a class of indispensable industrial solvents and chemical intermediates.[1][2] The conversion of the carbon-carbon double bond in the 3-sulfolene ring to a single bond via catalytic hydrogenation is a powerful synthetic tool.[3][4] However, the reaction is not without its challenges, which can range from sluggish conversion rates to complex purification issues.

This document provides in-depth, field-proven insights in a direct question-and-answer format to help you diagnose and resolve common experimental issues, ensuring the efficiency, reproducibility, and success of your work.

Section 1: Troubleshooting Guide

This section addresses specific problems you may encounter during the hydrogenation process. Each answer provides a causal explanation and actionable solutions.

Q1: My hydrogenation reaction is stalled or proceeding very slowly. What are the likely causes and how can I fix this?

A1: A stalled or sluggish reaction is the most frequently reported issue and typically points to a problem with the catalyst's activity or the reaction environment. The root causes can be broken down into three main categories:

1. Catalyst Poisoning: This is the most probable cause. The catalyst's active sites are blocked by impurities, preventing the substrate from binding and reacting.[5]

  • Causality: Sulfur compounds are notorious poisons for many hydrogenation catalysts, particularly those based on palladium, platinum, and nickel.[6][7] In this specific reaction, the poison can originate from several sources:

    • Residual Sulfur Dioxide (SO₂): The synthesis of 3-sulfolene from butadiene and SO₂ is a reversible reaction.[8] Trace amounts of unreacted SO₂ in your starting material can severely inhibit catalyst activity.[7][8]

    • Substrate Decomposition: At elevated temperatures (typically >80°C), 3-sulfolene can decompose back into butadiene and SO₂, poisoning the catalyst in situ.[9]

    • Other Contaminants: Impurities in solvents, the hydrogen gas supply (e.g., carbon monoxide), or the starting material itself (e.g., amines, halides) can also act as poisons.[6]

  • Solution Pathway:

    • Pre-purify the Substrate: Ensure your 3-sulfolene precursor is of high purity. Consider recrystallization or stripping the crude material of volatile impurities like SO₂ before use.[10]

    • Use High-Purity Reagents: Employ high-purity hydrogen gas and purified, degassed solvents.

    • Implement a "Poison Trap": In industrial settings, a guard bed or poison trap is sometimes used to purify the feedstock before it reaches the main reactor.[5]

    • Consider a Sulfur-Tolerant Catalyst: If sulfur poisoning is unavoidable, switching to a more robust catalyst may be necessary. Recent studies have shown that amorphous Ni-B alloys or specialized metal sulfide catalysts (e.g., Ni/Al-MoS₂) exhibit higher tolerance to sulfur and superior activity compared to traditional Raney Nickel.[11][12][13]

2. Inactive or Insufficient Catalyst: The catalyst itself may not be active enough for the transformation.

  • Causality: Catalysts, especially highly active ones like Raney Nickel, have a finite shelf life and can deactivate upon exposure to air. The catalyst loading may also be too low for the desired reaction rate.

  • Solution Pathway:

    • Use Fresh Catalyst: Always use a fresh batch of catalyst from a reputable supplier or a newly opened container. For pyrophoric catalysts like Raney Nickel, ensure it has been stored and handled properly under an inert atmosphere or water.

    • Increase Catalyst Loading: A typical starting point for catalyst loading is 5-10% by weight relative to the substrate.[14] If the reaction is slow, a modest increase to 15% may be beneficial.

    • Check Catalyst Activation: Ensure the catalyst has been properly activated according to the manufacturer's protocol.

3. Poor Mass Transfer: The hydrogen gas is not reaching the catalyst's active sites efficiently.

  • Causality: Hydrogen has low solubility in most organic solvents. The reaction is often limited by the rate at which hydrogen can diffuse from the gas phase to the surface of the catalyst where the reaction occurs.

  • Solution Pathway:

    • Increase Agitation: Vigorous stirring is crucial. It increases the surface area of the gas-liquid interface and ensures the catalyst particles remain suspended, maximizing contact with both the dissolved substrate and hydrogen.[15]

    • Increase Hydrogen Pressure: Higher pressure increases the concentration of dissolved hydrogen in the solvent, which can significantly accelerate the reaction rate according to kinetic principles. Typical pressures range from 50 to 500 psig.[16][17]

Q2: I'm observing a low yield of my desired sulfolane product, but my starting material appears to be fully consumed. What is happening?

A2: This scenario strongly suggests that side reactions are consuming your 3-sulfolene precursor. The most common culprits are isomerization and polymerization.

  • Isomerization to 2-Sulfolene:

    • Causality: In the presence of basic residues or upon prolonged heating, 3-sulfolene can isomerize to the thermodynamically more stable 2-sulfolene.[9] This isomer is also a solid and may co-precipitate with your product, but it will not be the desired compound. The equilibrium at 50°C can contain as much as 58% of the 2-sulfolene isomer.[9]

    • Solution:

      • Maintain a neutral pH throughout the reaction.

      • Keep reaction times to the minimum required for full conversion.

      • Purify the final product via methods that can separate isomers, such as fractional crystallization or chromatography.[18]

  • Polymerization:

    • Causality: 3-sulfolene can undergo free-radical polymerization, especially at temperatures above 100°C or in the presence of certain impurities.[9] This forms insoluble, often gel-like polymer flocs that not only reduce your yield but can also coat and deactivate the catalyst.[8][17]

    • Solution:

      • Strict Temperature Control: Maintain the reaction temperature below the threshold for significant polymerization and decomposition (ideally <80°C).

      • Add an Inhibitor: Small amounts of a polymerization inhibitor, such as hydroquinone or hexamethylenetetramine, can be added to the reaction mixture to suppress this side reaction.[9][17]

  • Thermal Decomposition:

    • Causality: As mentioned previously, overheating can cause a retro-cheletropic reaction, breaking down 3-sulfolene into gaseous butadiene and SO₂.[9] These gases will escape the reaction mixture, leading to a direct loss of material and a lower yield.

    • Solution: Employ precise temperature monitoring and control. The hydrogenation is exothermic, so efficient heat removal is necessary, especially on a larger scale.[17]

Q3: My reaction mixture turned dark, and I see fine black particles even after filtering the catalyst. How do I purify my product?

A3: The formation of fine black particles that pass through standard filtration media often indicates catalyst leaching or the formation of colloidal metal particles.

  • Causality: Under certain conditions (e.g., acidic pH, presence of chelating agents), the metal from the heterogeneous catalyst (like Nickel or Palladium) can leach into the solution. Subsequent changes in the reaction environment can cause these dissolved metal ions to precipitate as fine metal or metal oxide particles.

  • Solution:

    • Filtration through Celite® or Diatomaceous Earth: After removing the bulk of the catalyst by standard filtration, pass the filtrate through a pad of Celite® or a similar filter aid. This will trap the fine colloidal particles.

    • Activated Carbon Treatment: Stirring the solution with a small amount of activated carbon for a short period can adsorb dissolved metal complexes and colored impurities. Filter the carbon off through a pad of Celite®.

    • Final Purification: The most reliable method for removing all traces of contaminants is a final purification step such as vacuum distillation or recrystallization of the sulfolane product.[4][18]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the best catalyst for hydrogenating 3-sulfolene?

A1: The "best" catalyst depends on your specific requirements regarding cost, activity, and tolerance to impurities.

CatalystProsConsBest For
Raney Nickel (Ra-Ni) Inexpensive, highly active for many reductions.[17]Highly susceptible to sulfur poisoning, leading to lower yields (~65%) and requiring higher catalyst loading.[9] Pyrophoric when dry.Cost-sensitive applications where precursor purity is high and some yield loss is acceptable.
Palladium on Carbon (Pd/C) Very high activity, operates under mild conditions.[14]Extremely sensitive to sulfur poisoning.[6][7] Higher cost than nickel.High-purity systems where speed and efficiency are paramount and sulfur is rigorously excluded.
Platinum(IV) Oxide (PtO₂, Adams' Catalyst) Highly active, can be more robust than Pd/C in some cases.[19]Expensive, sensitive to sulfur.Difficult reductions where other catalysts fail, provided the system is clean.
Amorphous Ni-B Alloys (e.g., Ni-B/MgO) Superior catalytic activity compared to Raney Ni.[12] More resistant to sulfur poisoning.[13][20]Not as commercially available as traditional catalysts. Preparation can be more complex.Overcoming catalyst poisoning issues and achieving higher yields than with Raney Ni.

Q2: How critical are temperature and pressure, and what are the optimal ranges?

A2: Temperature and pressure are critical process parameters that must be carefully controlled.

  • Temperature: This is a delicate balance. Higher temperatures increase the reaction rate but also significantly increase the rates of decomposition and polymerization.[21] The optimal range is typically 40°C to 70°C .[9][11] The reaction is exothermic, so cooling is often required to maintain a stable temperature.[17]

  • Pressure: Hydrogen pressure directly influences the reaction rate. While the reaction can proceed at atmospheric pressure (e.g., using a hydrogen balloon), it is often slow. Pressurizing the system is standard practice. A typical range is 100 to 500 psig (approx. 7 to 35 bar) .[17] Higher pressures generally lead to faster reactions.

Q3: Which solvent should I use for this reaction?

A3: The solvent choice impacts substrate solubility, hydrogen availability, and heat transfer.

  • Water: Often used in industrial processes due to its low cost, safety, and ability to dissipate heat.[17]

  • Alcohols (Methanol, Ethanol, Isopropyl Alcohol): Good general-purpose solvents for hydrogenation.[14][17]

  • Tetrahydrofuran (THF): An excellent solvent that can lead to high conversion efficiency.[15]

  • Sulfolane (Product): Using the product itself as the solvent is a viable option, especially in continuous processes, as it simplifies downstream purification.[17]

Q4: How do I monitor the reaction's progress?

A4: Real-time or periodic monitoring is essential to determine the reaction endpoint and avoid over-processing, which can lead to side reactions.

  • Thin-Layer Chromatography (TLC): A quick and simple method for qualitative analysis. You can monitor the disappearance of the 3-sulfolene spot.

  • Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): These techniques provide quantitative data on the consumption of starting material and the formation of the sulfolane product and any side products (like 2-sulfolene).[22][23]

  • In-situ FTIR Spectroscopy: Advanced process analytical technology (PAT) that allows for real-time tracking of reactant and product concentrations without sampling.[24]

  • Hydrogen Uptake: Monitoring the pressure drop in the reactor headspace provides a direct measure of hydrogen consumption and, therefore, reaction progress.

Section 3: Standard Experimental Protocol

This protocol describes a typical lab-scale hydrogenation of 3-sulfolene to sulfolane using Raney Nickel.

Safety First: Raney Nickel is pyrophoric and may ignite if allowed to dry in the air. Always handle it as a slurry under water or a suitable solvent. Hydrogen gas is highly flammable. Ensure the reaction is performed in a well-ventilated fume hood with no nearby ignition sources. The reactor must be rated for the pressure used.

Materials:

  • 3-Sulfolene (high purity): 11.8 g (0.1 mol)

  • Raney Nickel (50% slurry in water): ~2.4 g (approx. 1.2 g dry basis, 10 wt%)

  • Deionized Water (degassed): 100 mL

  • Hydrogen Gas (high purity)

  • Pressurized hydrogenation vessel (e.g., Parr shaker or autoclave) equipped with a stirrer, pressure gauge, and gas inlet/outlet.

  • Celite® 545 (or similar filter aid)

Procedure:

  • Reactor Setup: To the hydrogenation vessel, add 3-sulfolene (11.8 g) and deionized water (100 mL). Stir until the solid is fully dissolved.

  • Catalyst Addition: Under a gentle stream of nitrogen or argon, carefully add the Raney Nickel slurry (~2.4 g) to the vessel. Use a small amount of degassed water to rinse all the catalyst into the reactor.

  • System Purge: Seal the reactor. Pressurize the vessel with nitrogen to ~100 psig, then vent carefully. Repeat this cycle 3-5 times to remove all oxygen from the headspace.

  • Hydrogen Purge: Following the nitrogen purge, pressurize the vessel with hydrogen to ~100 psig, then vent. Repeat this cycle 3-5 times.

  • Reaction: Pressurize the reactor with hydrogen to the desired pressure (e.g., 200 psig). Begin vigorous stirring and heat the vessel to the target temperature (e.g., 60°C).

  • Monitoring: Monitor the reaction by observing the drop in hydrogen pressure. The reaction is complete when hydrogen uptake ceases. This typically takes 3-6 hours.[17]

  • Cooldown and Venting: Stop the heating and allow the reactor to cool to room temperature. Carefully vent the excess hydrogen pressure.

  • Nitrogen Purge: Purge the reactor headspace with nitrogen 3-5 times to remove any residual hydrogen.

  • Catalyst Filtration: Prepare a small Büchner funnel with a filter paper and a ~1 cm thick pad of Celite®. Wet the pad with deionized water. Crucially, do not allow the Celite pad or the filtered catalyst to run dry. Under a nitrogen atmosphere if possible, carefully decant and filter the reaction mixture through the Celite pad. Wash the reactor and the catalyst cake with a small amount of water.

  • Workup: Transfer the aqueous filtrate to a round-bottom flask. Remove the water under reduced pressure using a rotary evaporator.

  • Final Purification: The resulting crude sulfolane can be purified further by vacuum distillation to yield a colorless liquid or white solid (m.p. 27.5 °C).[4][18]

Section 4: Visual Guides & Diagrams

Diagram 1: Reaction Pathway

This diagram illustrates the primary transformation from 3-sulfolene to sulfolane and highlights key potential side reactions.

ReactionPathway cluster_main Main Hydrogenation Pathway cluster_side Potential Side Reactions & Issues 3_Sulfolene 3_Sulfolene Sulfolane Sulfolane 3_Sulfolene->Sulfolane + H2 Catalyst (e.g., Ra-Ni) 40-70°C, 100-500 psig 2_Sulfolene 2-Sulfolene (Isomer) 3_Sulfolene->2_Sulfolene Base or Heat (Isomerization) Polymer Polymerization 3_Sulfolene->Polymer Heat (>100°C) (Polymerization) Decomposition Butadiene + SO2 3_Sulfolene->Decomposition Heat (>80°C) (Decomposition) Catalyst_Poisoning Catalyst Poisoning Decomposition->Catalyst_Poisoning Poisons Catalyst

Caption: Reaction scheme for 3-sulfolene hydrogenation and common side reactions.

Diagram 2: Troubleshooting Decision Tree

A logical workflow to diagnose common experimental failures.

TroubleshootingTree Start Reaction Stalled or Slow? CheckPurity Check Starting Material Purity (esp. for SO2) Start->CheckPurity Yes LowYield Low Yield but Full Conversion? Start->LowYield No CheckCatalyst Use Fresh Catalyst & Increase Loading CheckPurity->CheckCatalyst CheckConditions Increase Stirring & H2 Pressure CheckCatalyst->CheckConditions Success Problem Resolved CheckConditions->Success CheckTemp Review Temperature Profile. Was it >80°C? LowYield->CheckTemp Yes Failure Consult Further LowYield->Failure No AddInhibitor Consider Adding Polymerization Inhibitor CheckTemp->AddInhibitor AnalyzeByproducts Analyze Crude Product for Isomers (GC/NMR) AddInhibitor->AnalyzeByproducts AnalyzeByproducts->Success

Caption: A decision tree for troubleshooting common hydrogenation problems.

References

  • Benchchem. (n.d.). Dealing with catalyst poisoning in the hydrogenation for synthesis.
  • Wikipedia. (n.d.). Sulfolene. Retrieved from Wikipedia. [Link]

  • Mate. (2024, April 23). How to Prevent Catalyst Poisoning at the Industrial Scale.
  • LookChem. (n.d.). Purification of Sulfolane. Retrieved from Chempedia - LookChem. [Link]

  • Shyamkumar, C. (n.d.). PROCESS ANALYSIS OF SULFOLANE PROCESS: DEVELOPMENT AND APPLICATION OF PROCESS RETROFIT METHODOLOGY.
  • Google Patents. (n.d.). US3252997A - Purification of sulfolane compounds.
  • SciSpace. (n.d.). Poisoning and deactivation of palladium catalysts. Retrieved from SciSpace. [Link]

  • ResearchGate. (n.d.). Study on hydrogenation of sulfolene to sulfolane with Ni/Al-MoS2 catalyst. Retrieved from ResearchGate. [Link]

  • Simagchem. (n.d.). Specializing in the production of sulfolane, fully mechanized and automated of the process equipment. Retrieved from Simagchem. [Link]

  • Google Patents. (n.d.). US3928385A - Conversion of sulfolene to sulfolane in the presence of a tertiary amine.
  • ResearchGate. (n.d.). Cause of poisoning of palladium-based catalyst for hydrogenation of pyrolysis gasoline | Request PDF. Retrieved from ResearchGate. [Link]

  • Scholar. (n.d.). Hydrogenation Catalysts Poisoning with Silicon Engenharia Química. Retrieved from Scholar. [Link]

  • MDPI. (2018, October 14). Sulfolane: Magic Extractor or Bad Actor? Pilot-Scale Study on Solvent Corrosion Potential. Retrieved from MDPI. [Link]

  • Google Patents. (n.d.). US5290953A - Process for producing sulfolane compounds.
  • Alaska Department of Environmental Conservation. (2010, June 1). Sulfolane Technical Assistance and Evaluation Report. Retrieved from AK Dept. of Environmental Conservation. [Link]

  • ResearchGate. (n.d.). Sulfolene Hydrogenation over an Amorphous Ni−B Alloy Catalyst on MgO. Retrieved from ResearchGate. [Link]

  • Wikipedia. (n.d.). Sulfolane. Retrieved from Wikipedia. [Link]

  • Sciencemadness Wiki. (2022, September 15). Sulfolane. Retrieved from Sciencemadness Wiki. [Link]

  • Google Patents. (n.d.). CN1546469A - The method for preparing sulfolane by hydrogenation of sulfolene.
  • Organic Syntheses. (n.d.). DIETHYL trans-Δ 4 -TETRAHYDROPHTHALATE. Retrieved from Organic Syntheses Procedure. [Link]

  • Storaska, N. (2006, July 24). Experiment #4. Retrieved from a course website. [Link]

  • Gov.bc.ca. (n.d.). sulfolane-tech.pdf. Retrieved from Gov.bc.ca. [Link]

  • PMC. (n.d.). Chemoselective Heterogeneous Hydrogenation of Sulfur Containing Quinolines under Mild Conditions. Retrieved from PMC. [Link]

  • MDPI. (2025, October 16). Sulfolane: Magic Extractor or Bad Actor? Pilot-Scale Study on Solvent Corrosion Potential. Retrieved from MDPI. [Link]

  • Curly Arrow. (2010, January 25). Catalytic Hydrogenation Part II - Tips and Tricks. Retrieved from Curly Arrow. [Link]

  • Taylor & Francis. (n.d.). Sulfolane – Knowledge and References. Retrieved from Taylor & Francis. [Link]

  • ResearchGate. (n.d.). A Review of Analytical Methods for the Determination of Sulfolane and Alkanolamines in Environmental Studies. Retrieved from ResearchGate. [Link]

  • MDPI. (2022, April 29). Establishment of Integrated Analysis Method for Probing and Reconstructing Hydrogenation Mechanism of a Model Reaction. Retrieved from MDPI. [Link]

  • Reddit. (2023, February 17). Hydrogenation troubleshooting : r/Chempros. Retrieved from Reddit. [Link]

  • Edubirdie. (n.d.). Experiment #4 Diels-Alder Reaction. Retrieved from Edubirdie. [Link]

  • YouTube. (2025, February 20). Text: Questions: (use the back of the page if needed) 1) Draw the mechanism for the conversion of 3…. Retrieved from YouTube. [Link]

  • Scribd. (n.d.). Diels-Alder Reaction of 3-Sulfolene | PDF | Organic Chemistry. Retrieved from Scribd. [Link]

  • PMC. (2019, May 2). Development and Validation of an Analytical Method for Quantitation of Sulfolane in Rat and Mouse Plasma by GC–MS. Retrieved from PMC. [Link]

  • MDPI. (2023, November 6). Temperature-Dependent Hydrogenation, Hydrodeoxygenation, and Hydrogenolysis of Anisole on Nickel Catalysts. Retrieved from MDPI. [Link]

  • Mettler Toledo. (n.d.). Hydrogenation Reactions | Safe Reaction Monitoring & Control. Retrieved from Mettler Toledo. [Link]

Sources

Troubleshooting

Optimizing amide coupling conditions for polar sulfolane rings

Topic: Optimizing Amide Coupling Conditions for Polar Sulfolane Rings Role: Senior Application Scientist Format: Technical Support Center (Troubleshooting & FAQs) Welcome to the Advanced Synthesis Support Module. You are...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Optimizing Amide Coupling Conditions for Polar Sulfolane Rings Role: Senior Application Scientist Format: Technical Support Center (Troubleshooting & FAQs)

Welcome to the Advanced Synthesis Support Module. You are likely here because your standard amide coupling protocol (EDC/HOBt or standard HATU/DIPEA) failed to deliver high yields with your sulfolane-containing substrate.

Sulfolane rings (tetrahydrothiophene 1,1-dioxides) present a unique "duality of difficulty":

  • Electronic Deactivation: The sulfone (

    
    ) group is strongly electron-withdrawing (
    
    
    
    effect), rendering ring-bound amines (e.g., 3-aminosulfolane) significantly less nucleophilic than standard alkyl amines.
  • Hyper-Polarity: The sulfolane core is highly polar, often making the product water-soluble and difficult to extract from aqueous workups.

This guide moves beyond basic textbook chemistry to address the specific kinetic and thermodynamic bottlenecks of this scaffold.

Module 1: Overcoming Low Nucleophilicity

User Question: I am trying to couple a carboxylic acid to 3-aminosulfolane using EDC/HOBt, but conversion is stalled at <20%. What is happening?

Scientist’s Diagnosis: Your reaction is suffering from Nucleophilic Mismatch . The inductive effect of the sulfone group pulls electron density away from the amine nitrogen, lowering its HOMO energy. The active ester formed by EDC/HOBt is simply not electrophilic enough to capture this deactivated amine at a useful rate before hydrolysis occurs.

The Protocol Shift: Switch to Propylphosphonic Anhydride (T3P) or HATU with a stronger base profile, but T3P is preferred for its "clean" workup with polar substrates.

Recommended Protocol: T3P Activation [1]
  • Why: T3P generates a highly reactive mixed anhydride intermediate that is more susceptible to attack by poor nucleophiles than O-acylisoureas (from EDC).

  • Solvent: Ethyl Acetate (EtOAc) or 2-MeTHF (preferred). Avoid DMF if possible to simplify workup.

  • Base: Pyridine or N-Methylimidazole (NMI). These act as both base and acylation catalyst.

Step-by-Step:

  • Dissolve Carboxylic Acid (1.0 equiv) and Sulfolane Amine (1.1 equiv) in EtOAc (5–10 volumes).

  • Add Pyridine (3.0 equiv).

  • Cool to 0°C (control exotherm).

  • Add T3P (50% w/w in EtOAc, 1.5 – 2.0 equiv) dropwise.

  • Allow to warm to RT. Crucial: If no reaction after 2 hours, heat to 50°C. The thermal stability of T3P allows this, whereas HATU would decompose.

Module 2: Solubility & "The Sludge" Factor

User Question: My reaction mixture turned into a gummy sludge upon adding the coupling reagent. Now I can't stir it.

Scientist’s Diagnosis: You are experiencing Polymorph Precipitation . Sulfolane derivatives often have high lattice energies and poor solubility in non-polar solvents (DCM, Toluene). When the ionic coupling intermediates form, they crash out, halting the reaction kinetics.

The Fix: You must disrupt the lattice energy using a Dipolar Aprotic Co-Solvent System .

Solvent SystemSuitabilityNotes
DCM ❌ PoorSulfolane adducts often precipitate.
DMF / NMP ⚠️ RiskyGood solubility, but hard to remove. Residual DMF interferes with reverse-phase purification.
EtOAc / DMF (9:1) ✅ Optimal"Sweet spot." Keeps intermediates in solution; DMF can be washed out with brine.
Acetonitrile / Water ⚠️ SpecificOnly for water-soluble carbodiimides (EDC).
Module 3: Controlling Epimerization & Side Reactions

User Question: I see the desired mass, but my chiral center (alpha to the amide) has racemized. Also, I see a -17 mass impurity.

Scientist’s Diagnosis:

  • Racemization: The sulfolane ring is electron-withdrawing. If your acid is chiral, the activated intermediate is highly acidic at the

    
    -position. Strong bases like TEA or DIPEA promote oxazolone formation (the pathway to racemization).
    
  • -17 Mass (Ammonia loss): This suggests

    
    -elimination . The protons on the sulfolane ring (adjacent to the 
    
    
    
    ) are acidic (
    
    
    ). Under basic conditions and heat, you can trigger elimination to form 3-sulfolene .

The Solution: Use a Non-Nucleophilic, Weaker Base .

  • Replace: Triethylamine (

    
     10.75) or DIPEA.
    
  • Use: Sym-Collidine (2,4,6-trimethylpyridine,

    
     7.4) or 2,6-Lutidine .[1]
    
  • Mechanism: These bases are strong enough to neutralize the acid generated during coupling but too sterically hindered and electronically weak to deprotonate the

    
    -carbon or the sulfolane ring protons.
    
Module 4: Purification of Polar Adducts

User Question: My product is water-soluble. I lost everything during the aqueous wash.

Scientist’s Diagnosis: The "Polar Trap." The sulfone group creates a high dipole moment. Standard EtOAc/Water extraction partitions the product into the aqueous phase.

The Protocol: "Salting Out" & Resin Capture

Option A: The T3P Advantage (Acidic Workup) If you used T3P/Pyridine:

  • Quench with water.[1][2]

  • Wash organic layer with 1M HCl (removes Pyridine).

  • Wash with Sat.

    
      (removes excess T3P byproducts, which are water-soluble phosphates).
    
  • Critical Step: If product is in aqueous layer, saturate the aqueous layer with NaCl (solid) until no more dissolves. Extract with n-Butanol or IPA/CHCl3 (1:3) .

Option B: Catch-and-Release (Resins) Avoid liquid-liquid extraction entirely.

  • Dilute reaction with MeOH.

  • Pass through a SCX-2 (Strong Cation Exchange) cartridge if your product has a basic amine handle.

  • Or, use a Carbonate-functionalized silica to scavenge excess acid, then filter.

Visualizing the Decision Logic

The following diagram outlines the decision process for selecting reagents based on the specific electronic and steric constraints of your sulfolane coupling.

G cluster_purification Purification Logic Start Start: Sulfolane Amide Coupling CheckAmine Is the Amine on the Sulfolane Ring? Start->CheckAmine CheckAcid Is the Acid Sterically Hindered? CheckAmine->CheckAcid Yes (Poor Nucleophile) Standard Standard EDC/HOBt CheckAmine->Standard No (Standard Coupling) T3P_Route Protocol A: T3P + Pyridine (High Activation, Low Epimerization) CheckAcid->T3P_Route No (Standard Acid) HATU_Route Protocol B: HATU + Collidine (Max Power, Risk of difficult workup) CheckAcid->HATU_Route Yes (Bulky Acid) IsWaterSol Is Product Water Soluble? T3P_Route->IsWaterSol AcidCl_Route Protocol C: Acid Chloride/Fluoride (The 'Nuclear' Option) HATU_Route->AcidCl_Route If Conversion < 50% Extract Extraction: n-BuOH or CHCl3/IPA IsWaterSol->Extract Yes (Liquid Extraction) Resin Solid Phase Workup (SCX/Carbonate) IsWaterSol->Resin Yes (Solid Phase)

Caption: Decision matrix for selecting coupling reagents and purification strategies based on substrate reactivity and polarity.

References & Authoritative Grounding
  • Dunetz, J. R., et al. (2011).[2] "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters.

    • Relevance: Establishes T3P/Pyridine as the gold standard for coupling weak nucleophiles without racemization.

  • Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews.

    • Relevance: Comprehensive review of coupling mechanisms, explaining why carbodiimides (EDC) fail with electron-deficient amines.

  • Petersson, M. J., et al. (2016). "Fit for purpose? A guide to the selection of the right amide coupling reagent." Organic & Biomolecular Chemistry.

    • Relevance: Provides comparative data on HATU vs. T3P for sterically hindered and electronically deactivated systems.

  • Shell Chemical LP. "Sulfolane Technical Datasheet."

    • Relevance: Provides physical property data (solubility parameters, thermal stability) essential for understanding solvent compatibility and workup issues.

Sources

Optimization

Purification of 1,1-dioxo-1lambda6-thiolane derivatives by HPLC

Technical Support Center: Purification of 1,1-dioxo-1 -thiolane (Sulfolane) Derivatives Status: Active Ticket ID: T-SULF-001 Assigned Specialist: Senior Application Scientist Executive Summary Purifying 1,1-dioxo-1 -thio...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Purification of 1,1-dioxo-1


-thiolane (Sulfolane) Derivatives 

Status: Active Ticket ID: T-SULF-001 Assigned Specialist: Senior Application Scientist

Executive Summary

Purifying 1,1-dioxo-1


-thiolane (sulfolane) derivatives presents a unique set of chromatographic challenges. The core sulfolane ring is highly polar, chemically stable, and lacks a conjugated 

-system, rendering it "invisible" to standard UV detection (254 nm) and difficult to retain on standard C18 stationary phases.

This guide provides a validated workflow for isolating these derivatives, prioritizing Hydrophilic Interaction Liquid Chromatography (HILIC) over Reverse Phase (RP) methods to prevent void-volume elution, and recommending specific detection strategies for non-chromophoric analogs.

Part 1: Method Development Strategy

The "Invisible Peak" & Retention Challenge

The two primary failure modes in sulfolane derivative purification are:

  • Lack of Retention: The polar sulfone group (

    
    ) causes the molecule to elute in the void volume (
    
    
    
    ) on C18 columns.
  • Detection Failure: The sulfone group absorbs UV light only below 210 nm. Using standard UV solvents (Methanol/Acetone) or buffers (Formic Acid) at this wavelength causes high background noise.

Strategic Decision Matrix

Use the following logic flow to select your purification mode.

MethodSelection Start Start: Analyze Structure CheckUV Does derivative have Aromatic/Conjugated Group? Start->CheckUV UV_Yes Use UV Detection (254 nm) CheckUV->UV_Yes Yes UV_No Use ELSD, CAD, or RI Detection CheckUV->UV_No No (Aliphatic Only) CheckPolarity Is LogP < 0 (Highly Polar)? Mode_HILIC Method A: HILIC (Amide or Zwitterionic) CheckPolarity->Mode_HILIC Yes (LogP < -0.5) Mode_AqC18 Method B: Aqueous C18 (Polar-Embedded) CheckPolarity->Mode_AqC18 Intermediate (-0.5 < LogP < 1.5) Mode_StdC18 Method C: Standard C18 (High Carbon Load) CheckPolarity->Mode_StdC18 No (LogP > 1.5) UV_Yes->CheckPolarity UV_No->CheckPolarity

Figure 1: Decision tree for selecting stationary phase and detection mode based on structural properties of the sulfolane derivative.

Part 2: Validated Protocols

Protocol A: HILIC (Recommended for Polar Derivatives)

HILIC is the gold standard for sulfolane derivatives because the water-enriched layer on the stationary phase interacts strongly with the polar sulfone group, providing excellent retention.

ParameterSpecificationRationale
Column Amide or Zwitterionic (Sulfobetaine)Amide phases provide hydrogen bonding; Zwitterionic phases utilize electrostatic interactions ideal for sulfones [1].
Mobile Phase A 10 mM Ammonium Formate (pH 3.[1]0)Provides ionic strength to suppress secondary silanol interactions. Volatile for prep scale.[2]
Mobile Phase B Acetonitrile (ACN)Aprotic organic modifier essential for HILIC partitioning.
Gradient 95% B

60% B over 20 min
Inverse Gradient: Starts high organic to retain polar compounds, eluting with increasing water.
Sample Diluent 90:10 ACN:WaterCritical: Sample must be dissolved in high organic to prevent "solvent washout" (peak distortion) [2].
Protocol B: "Aqua" Reverse Phase (Alternative)

If HILIC is unavailable, use a polar-embedded C18 column capable of 100% aqueous conditions.

  • Column: C18 with polar embedding (e.g., carbamate or amide linkage) or "AQ" type.

  • Wavelength: 205–210 nm (Requires HPLC-grade Phosphoric Acid or Phosphate buffer; avoid Formic Acid as it absorbs at 210 nm).

  • Gradient: 0% B (hold 5 min)

    
     30% B. (Low organic ramp).
    

Part 3: Troubleshooting & FAQs

Q1: My compound elutes at the void volume (dead time). What is happening?

Diagnosis: You are likely using a standard C18 column with a polar sulfolane derivative. The "like-dissolves-like" principle means your polar compound prefers the aqueous mobile phase over the hydrophobic C18 chains. Solution:

  • Switch to HILIC: This is the most robust fix.

  • Ion-Pairing (If HILIC fails): If the derivative has an amine, add 0.1% Heptafluorobutyric acid (HFBA) to the mobile phase. This acts as an ion-pairing agent to increase retention on C18 [3].

Q2: I see no peaks, but Mass Spec confirms the mass is there.

Diagnosis: The sulfolane ring is UV transparent >220 nm. If your derivative lacks an aromatic ring (e.g., phenyl, thiazole), you cannot use 254 nm. Solution:

  • Primary: Use ELSD (Evaporative Light Scattering Detector) or CAD (Charged Aerosol Detector). These are universal detectors for non-volatile analytes.

  • Secondary: If limited to UV, use 200–210 nm .

    • Warning: You must use non-absorbing buffers. Use Phosphate buffer (non-volatile, analytical only) or 0.05% TFA (volatile, preparative). Avoid Acetone or Methanol as solvents; use Acetonitrile.

Q3: My peaks are broad and tailing significantly.

Diagnosis: Sulfones can interact with residual silanols on silica supports, or the sample solvent is too strong (e.g., injecting water into a HILIC column). Solution:

  • Check Sample Diluent: For HILIC, the sample must be in >80% Acetonitrile. If dissolved in 100% water, the water acts as a "strong solvent" plug, smearing the peak.

  • Increase Buffer Strength: Increase Ammonium Formate from 5 mM to 10-20 mM to mask secondary interactions [4].

Q4: How do I remove the solvent after Prep HPLC?

Issue: Sulfolane derivatives often have high boiling points, and aqueous fractions are slow to dry. Protocol:

  • Lyophilization (Freeze Drying): The preferred method. Flash freeze the aqueous/ACN fraction.

  • Azeotropic Distillation: If using Rotary Evaporation, add excess Ethanol to the aqueous fraction. Ethanol forms an azeotrope with water, lowering the energy required to remove the water.

Part 4: Visualization of Workflow

The following diagram illustrates the complete purification lifecycle for a synthesized sulfolane derivative.

PurificationWorkflow Sample Crude Reaction Mixture Prep Sample Prep: Dissolve in 90% ACN Sample->Prep High Organic Filter Filtration (0.2 µm PTFE) Prep->Filter Remove Particulates Scout Analytical Scout: HILIC Gradient Filter->Scout Scale Scale-Up Calculation (Load x200) Scout->Scale Confirm Retention Purify Prep HPLC Run (Collect by ELSD/Time) Scale->Purify Dry Lyophilization Purify->Dry Aqueous Fraction Final Pure Solid Derivative Dry->Final

Figure 2: Step-by-step workflow from crude reaction mixture to isolated solid, emphasizing HILIC-compatible sample preparation.

References

  • Alpert, A. J. (1990). Hydrophilic-interaction chromatography for the separation of peptides, nucleic acids and other polar compounds. Journal of Chromatography A, 499, 177-196. Link

  • Thermo Fisher Scientific. (n.d.). HILIC Separations: Practical Guide to HILIC Mechanisms and Method Development. Link

  • McCalley, D. V. (2017). Understanding and manipulating the separation in hydrophilic interaction liquid chromatography. Journal of Chromatography A, 1523, 49-71. Link

  • SIELC Technologies. (n.d.). Separation of Sulfolane on Newcrom R1 HPLC column. Link

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Mass Spectrometry Fragmentation of Sulfolane-3-Carboxamides

For Researchers, Scientists, and Drug Development Professionals Introduction: The Analytical Challenge of Novel Sulfonamides Sulfolane-3-carboxamides represent an emerging class of molecules with significant potential in...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Challenge of Novel Sulfonamides

Sulfolane-3-carboxamides represent an emerging class of molecules with significant potential in medicinal chemistry and materials science. The rigid sulfolane scaffold, combined with the versatile carboxamide functional group, offers a unique three-dimensional structure for designing novel pharmacophores. As these compounds advance through discovery and development pipelines, the ability to unambiguously identify and quantify them in complex matrices becomes paramount. Mass spectrometry (MS) stands as the cornerstone for this analytical challenge, providing unparalleled sensitivity and structural information.

Understanding the fragmentation behavior of sulfolane-3-carboxamides under various ionization and collision-induced dissociation (CID) conditions is crucial for developing robust analytical methods. This guide provides an in-depth comparison of the fragmentation pathways of this molecular class, drawing parallels from established principles of sulfone, sulfonamide, and carboxamide mass spectrometry. We will explore the mechanistic rationale behind the observed cleavages, offer predictive insights for related structures, and provide actionable experimental protocols for researchers in the field.

Pillar 1: Ionization Techniques and Their Influence on Fragmentation

The choice of ionization source is the first critical decision in any MS-based workflow, as it dictates the nature of the precursor ion and, consequently, its fragmentation cascade. For sulfolane-3-carboxamides, the two most relevant techniques are Electrospray Ionization (ESI) and Electron Ionization (EI).

  • Electrospray Ionization (ESI): As a soft ionization technique, ESI is ideal for analyzing these moderately polar compounds, particularly within liquid chromatography-mass spectrometry (LC-MS) workflows. It typically generates protonated molecules, [M+H]⁺, in the positive ion mode. The fragmentation of these even-electron species in tandem MS (MS/MS) experiments often proceeds through charge-driven pathways, involving proton mobility and rearrangements. The investigation of sulfonamide fragmentation under ESI conditions has revealed complex rearrangements and the influence of functional groups on the dissociation pathways.[1]

  • Electron Ionization (EI): EI is a high-energy "hard" ionization technique, typically coupled with gas chromatography (GC-MS). It bombards the analyte with energetic electrons, leading to the formation of an odd-electron molecular ion (M⁺•). This radical cation is often highly energetic and undergoes extensive fragmentation through radical-initiated pathways. While derivatization may be necessary to improve the volatility of some sulfolane-3-carboxamides for GC analysis, EI provides highly reproducible fragmentation patterns that are valuable for structural confirmation and library matching.

The fundamental difference between generating an even-electron [M+H]⁺ ion (ESI) and an odd-electron M⁺• ion (EI) is the primary driver for the distinct fragmentation patterns observed, which we will explore in the following sections.

Pillar 2: Deciphering the Fragmentation Pathways of Sulfolane-3-Carboxamides

The fragmentation of a sulfolane-3-carboxamide is a competitive interplay between the cleavages characteristic of the sulfolane ring and the carboxamide side chain. By synthesizing data from the fragmentation of analogous structures, we can predict the primary pathways.

Characteristic Fragmentation of the Sulfolane Ring

The sulfolane moiety is known to be a facile leaving group. The most prominent fragmentation pathway for the sulfolane ring itself is the neutral loss of sulfur dioxide (SO₂), a stable molecule.[2] This process significantly simplifies the resulting spectrum and provides a diagnostic marker for this class of compounds.

  • Loss of SO₂ (Δm/z = 64.0): This is arguably the most predictable and often the most abundant fragmentation originating from the sulfolane core. Under both EI and ESI conditions, the molecule can rearrange to expel SO₂, leading to a stable cyclobutyl or rearranged acyclic cation.[3][4] For aromatic sulfonamides, electron-withdrawing groups can promote this SO₂ extrusion.[3]

Characteristic Fragmentation of the Carboxamide Group

The carboxamide group possesses its own set of well-established fragmentation routes, primarily involving cleavage adjacent to the carbonyl group.[5]

  • α-Cleavage: This involves the cleavage of the bond between the carbonyl carbon and the sulfolane ring. This can result in the formation of a resonance-stabilized acylium ion or the loss of the entire carboxamide side chain as a radical, depending on the specific substituents. For primary amides, this can lead to a characteristic ion at m/z 44 ([H₂N-C=O]⁺).[5]

  • McLafferty Rearrangement: This rearrangement is possible if the amide is N-alkylated with a chain of at least three carbons, containing an accessible γ-hydrogen.[6] It involves the transfer of this hydrogen to the carbonyl oxygen, followed by cleavage of the α,β-carbon bond, resulting in the elimination of a neutral alkene.[5]

A Unified View: Competing and Consecutive Fragmentations

The mass spectrum of a sulfolane-3-carboxamide will be a composite of these competing pathways. The initial ionization event will likely be followed by the loss of SO₂ or cleavage at the carboxamide group. The resulting product ions can then undergo further fragmentation.

Below is a proposed fragmentation scheme for a generic N-substituted sulfolane-3-carboxamide under positive-ion ESI conditions.

G cluster_main Proposed ESI-MS/MS Fragmentation M+H [M+H]⁺ (Precursor Ion) loss_so2 Loss of SO₂ (m/z -64.0) M+H->loss_so2 Pathway A alpha_cleavage α-Cleavage at Amide M+H->alpha_cleavage Pathway B product1 [M+H - SO₂]⁺ loss_so2->product1 product2 [R₂NCO]⁺ Acylium Ion alpha_cleavage->product2 product3 [Sulfolane Ring]⁺ alpha_cleavage->product3 G cluster_workflow LC-MS/MS Characterization Workflow start Sample Prep (Dilution to 1 µg/mL) infusion Direct Infusion (Optional) (Tune MS Parameters) start->infusion Initial Tuning lc_ms LC-MS Full Scan (Determine [M+H]⁺ and RT) start->lc_ms Method Development infusion->lc_ms ms_ms LC-MS/MS (dd-MS²) (Acquire Fragmentation Data) lc_ms->ms_ms analysis Data Analysis (Identify Fragments, Propose Pathways) ms_ms->analysis end Report Results analysis->end

Caption: Standard workflow for fragmentation analysis of a novel compound.

Step-by-Step Methodology:
  • Sample Preparation:

    • Prepare a 1 µg/mL working solution of the target compound in a typical mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid). This minimizes solvent shock upon injection.

    • Rationale: Working at a relevant concentration ensures good signal intensity without causing detector saturation. The acidified mobile phase promotes protonation for positive-ion ESI.

  • Liquid Chromatography:

    • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: Water + 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

    • Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and re-equilibrate.

    • Flow Rate: 0.4 mL/min.

    • Rationale: A standard C18 column and a generic gradient are suitable for initial screening of moderately polar small molecules. The gradient ensures elution of the compound in a sharp peak.

  • Mass Spectrometry (Q-TOF Instrument):

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Capillary Voltage: 3.5 kV.

    • Source Temperature: 120 °C.

    • Desolvation Gas Temp: 400 °C.

    • Acquisition Mode 1 (Full Scan MS):

      • Scan Range: m/z 50-500.

      • Purpose: To determine the accurate mass of the protonated precursor ion [M+H]⁺ and its retention time.

    • Acquisition Mode 2 (Tandem MS - dd-MS²):

      • Set the previously determined [M+H]⁺ ion as the precursor for fragmentation.

      • Collision Energy: Perform a stepped collision energy experiment (e.g., ramping from 10 to 40 eV).

      • Rationale: Using a range of collision energies ensures that both low-energy (stable fragments) and high-energy (more extensive fragmentation) pathways are observed, providing a complete picture of the fragmentation landscape. [7]

  • Data Analysis:

    • Extract the full-scan MS spectrum at the compound's retention time to confirm the [M+H]⁺ mass.

    • Analyze the MS/MS spectrum. Identify the major fragment ions.

    • Calculate the neutral losses from the precursor ion. A neutral loss of 64.0 Da is highly indicative of SO₂ loss.

    • Propose structures for the major fragment ions based on the principles discussed in this guide.

Conclusion

The mass spectrometric fragmentation of sulfolane-3-carboxamides is characterized by a predictable yet competitive interplay between the sulfolane ring and the carboxamide side chain. The dominant fragmentation pathways include a diagnostic neutral loss of SO₂ (m/z 64) from the sulfolane moiety and α-cleavage adjacent to the carboxamide carbonyl. The choice of ionization technique, primarily ESI for LC-MS and EI for GC-MS, fundamentally alters the nature of the precursor ion and thus the resulting fragmentation cascade. By understanding these core principles and employing systematic experimental workflows, researchers can confidently identify, characterize, and quantify this promising class of molecules, accelerating their journey from discovery to application.

References

  • Perreault, H., & Costello, C. E. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. Journal of the American Society for Mass Spectrometry, 19(3), 423–431.
  • Klagkou, K., Pullen, F., Harrison, M., Organ, A., Firth, A., & Langley, G. J. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid communications in mass spectrometry : RCM, 17(21), 2373–2379.
  • ResearchGate. (2025, August 6). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: Elimination of SO2 via rearrangement | Request PDF.
  • JoVE. (2024, December 5).
  • ResearchGate. Fragmentation pathways of sulphonamides under elctrospray tandem mass spectrometric conditions | Request PDF.
  • ResearchGate. Intramolecular Charge Transfer in the Gas Phase: Fragmentation of Protonated Sulfonamides in Mass Spectrometry | Request PDF.
  • ResearchGate. Mass spectrum of sulfolane from NIST website (Thiophene, Tetrahydro-, 1,1-Dioxide, 2014) | Download Scientific Diagram.
  • Wikipedia. (n.d.).
  • Todua, N. G., Tretyakov, K. V., Borisov, R. S., Zhilyaev, D. I., Zaikin, V. G., Stein, S. E., & Mikaia, A. I. (2011). Electron ionization mass spectra of alkylated sulfabenzamides. Rapid communications in mass spectrometry : RCM, 25(6), 750–754.
  • Chemistry LibreTexts. (2023, August 29).
  • ResearchGate.
  • RSC Publishing. (n.d.). Electron-impact studies. Part XXI. The mass spectra of sulphonamides and sulphonyl chlorides.
  • Oxford Academic. (n.d.).
  • eGyanKosh. (n.d.).
  • Le, H. T., Gimon-Kinsel, M. E., & Bowen, K. H. (2013). Combined photoelectron, collision-induced dissociation, and computational studies of parent and fragment anions of N-paranitrophenylsulfonylalanine and N-paranitrophenylalanine. The Journal of chemical physics, 139(22), 224308.
  • UArizona Department of Chemistry and Biochemistry. (n.d.). Mass Spectrometry - Examples.
  • Wiley Online Library. (2012, February 3). Ion fragmentation of small molecules in mass spectrometry.
  • Hsueh, P., & Benner, W. H. (2011). High-energy Collision-induced Dissociation by MALDI TOF/TOF Causes Charge-Remote Fragmentation of Steroid Sulfates. Journal of the American Society for Mass Spectrometry, 22(5), 896–906.
  • West Virginia University. (n.d.).
  • Headley, J. V., Peru, K. M., & Dickson, L. C. (1999). Gas chromatographic-mass spectrometric determination of sulfolane in wetland vegetation exposed to sour gas-contaminated groundwater.
  • Supporting information Figure S1: Mass spectral fragmentations of sulfon
  • Mass Spectrometry: Fragment
  • diagnostic product ions and fragmentation patterns for the cyclomyrsinane-type diterpenoids by higher-energy collisional dissoci
  • The Characteristics of Peptide Collision-Induced Dissociation Using a High-Performance MALDI-TOF/TOF Tandem Mass Spectrometer. (n.d.).
  • ChemRxiv. (n.d.). Ultraviolet Photodissociation and Collision Induced Dissociation for Qualitative/Quantitative Analysis of Low Molecular Weight C.

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Comparative

A Comparative Guide to the Structural Elucidation of N-benzyl Sulfolane Carboxamide Analogues via X-ray Crystallography

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern drug discovery, a profound understanding of a molecule's three-dimensional structure is paramount. This knowledge underpins struc...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, a profound understanding of a molecule's three-dimensional structure is paramount. This knowledge underpins structure-activity relationship (SAR) studies, facilitates rational drug design, and provides invaluable insights into a compound's interaction with its biological target. While the specific crystal structure of N-benzyl sulfolane carboxamide is not publicly available as of this guide's publication, this document serves as a comprehensive technical guide for its structural elucidation by comparing the crystallographic data of structurally related analogues. By examining the experimental methodologies and crystal structures of similar sulfonamides and sulfolane derivatives, we can establish a robust framework for obtaining and interpreting the crystallographic data of our target compound.

This guide will delve into the practical and theoretical considerations of single-crystal X-ray diffraction, offering a detailed experimental protocol and a comparative analysis of relevant crystal structures. The information presented herein is designed to be a valuable resource for researchers embarking on the crystallographic analysis of novel small molecules.

The Foundational Role of X-ray Crystallography

X-ray crystallography is an indispensable analytical technique that allows for the precise determination of the atomic and molecular structure of a crystal. The fundamental principle lies in the diffraction of an X-ray beam by the ordered array of atoms within a crystalline solid. The resulting diffraction pattern, a unique fingerprint of the crystal's internal structure, can be mathematically deconvoluted to generate a three-dimensional model of the electron density, and thus the arrangement of atoms.

The choice to pursue X-ray crystallography for a compound like N-benzyl sulfolane carboxamide is driven by the unparalleled level of detail it provides. Key structural features such as bond lengths, bond angles, torsion angles, and the overall conformation of the molecule can be determined with exceptional accuracy. Furthermore, analysis of the crystal packing reveals crucial information about intermolecular interactions, such as hydrogen bonds and π-π stacking, which are vital for understanding a compound's physical properties and its potential binding modes to a protein.

Experimental Workflow: From Powder to Structure

The journey from a synthesized compound to a refined crystal structure is a multi-step process that demands meticulous attention to detail. The following protocol outlines a standard workflow for the single-crystal X-ray diffraction analysis of a small organic molecule like N-benzyl sulfolane carboxamide, drawing upon established methodologies for similar compounds.[1][2]

experimental_workflow cluster_synthesis Compound Preparation cluster_crystallization Crystal Growth cluster_diffraction Data Collection cluster_analysis Structure Determination synthesis Synthesis & Purification crystallization Crystallization Screening synthesis->crystallization High Purity Sample crystal_selection Crystal Selection crystallization->crystal_selection Suitable Crystals mounting Crystal Mounting crystal_selection->mounting diffractometer X-ray Diffraction mounting->diffractometer data_processing Data Processing diffractometer->data_processing Diffraction Data structure_solution Structure Solution data_processing->structure_solution refinement Structure Refinement structure_solution->refinement validation Validation refinement->validation

Figure 1: A generalized workflow for single-crystal X-ray crystallography.

Step 1: Synthesis and Purification

The prerequisite for successful crystallization is a highly pure sample of the target compound. Impurities can inhibit crystal growth or become incorporated into the crystal lattice, leading to disorder and poor diffraction quality. Standard purification techniques such as column chromatography and recrystallization are essential to achieve a purity of >98%.

Step 2: Crystallization

Growing single crystals of sufficient size and quality is often the most challenging step. The process is largely empirical, and a variety of techniques should be explored:

  • Slow Evaporation: A solution of the compound in a suitable solvent is allowed to evaporate slowly at a constant temperature. The gradual increase in concentration can lead to the formation of well-ordered crystals.

  • Vapor Diffusion: A concentrated solution of the compound is placed in a small, open vial, which is then sealed in a larger container with a more volatile solvent (the precipitant). The slow diffusion of the precipitant vapor into the compound's solution reduces its solubility, inducing crystallization. This can be performed as either a hanging drop or sitting drop experiment.

  • Solvent Layering: A solution of the compound is carefully layered with a less dense, miscible solvent in which the compound is insoluble. Crystals may form at the interface between the two solvents.

A screening of various solvents and solvent combinations is crucial. For sulfonamides, common solvents for crystallization include ethanol, methanol, acetonitrile, and mixtures with water.[3]

Step 3: Crystal Selection and Mounting

A suitable crystal for X-ray diffraction should be a single, well-formed crystal with sharp edges and no visible cracks or defects. The ideal size is typically between 0.1 and 0.3 mm in all dimensions. The selected crystal is carefully mounted on a goniometer head, often using a cryoprotectant to prevent damage during data collection at low temperatures (typically 100-173 K).[4][5]

Step 4: Data Collection

The mounted crystal is placed in an X-ray diffractometer. A focused beam of monochromatic X-rays is directed at the crystal, which is rotated to expose all possible crystallographic planes to the beam. The diffracted X-rays are detected, and their intensities and positions are recorded. Modern diffractometers, such as those equipped with CCD or CMOS detectors, can collect a complete dataset in a matter of hours.[1][2]

Step 5: Data Processing and Structure Solution

The raw diffraction data is processed to correct for experimental factors and to extract the intensities and positions of the Bragg reflections. This information is then used to determine the unit cell parameters and the space group of the crystal. The initial phasing of the diffraction data, which is necessary to generate an initial electron density map, is typically achieved using direct methods or Patterson methods, as implemented in software packages like SHELX.[6]

Step 6: Structure Refinement and Validation

The initial structural model is refined against the experimental data using least-squares methods. This iterative process adjusts the atomic positions, and thermal parameters to improve the agreement between the calculated and observed diffraction patterns. Hydrogen atoms are typically placed in calculated positions and refined using a riding model. The quality of the final structure is assessed using various metrics, including the R-factor (R1) and the weighted R-factor (wR2), which should be as low as possible. Further validation is performed to check the geometric plausibility of the structure and to identify any potential errors.

Comparative Analysis of Related Crystal Structures

In the absence of a crystal structure for N-benzyl sulfolane carboxamide, we can gain significant insights by examining the crystallographic data of analogous compounds. The following table summarizes key crystallographic parameters for several related sulfonamide and sulfolane derivatives.

CompoundFormulaCrystal SystemSpace Groupa (Å)b (Å)c (Å)β (°)V (ų)ZR1Reference
N-allyl-N-benzyl-4-methylbenzenesulfonamideC₁₇H₁₉NO₂SOrthorhombicPna2₁18.6919(18)10.5612(10)8.1065(8)901600.3(3)40.0428[4]
(E)-N-(2-styrylphenyl)benzenesulfonamideC₂₀H₁₇NO₂SMonoclinicP2₁/c11.8716(8)6.5579(4)11.4802(8)97.705(17)886.9(1)20.0420[6]
(S)-N-Benzyl-2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamideC₁₈H₂₀N₂OHexagonalP6₁10.1838(13)10.1838(13)25.965(3)1202332.1(5)6-[5]
2,5-dihydrothiophene 1,1-dioxide (3-Sulfolene)C₄H₆O₂SOrthorhombicPnma11.340(2)7.0887(15)6.2811(13)90505.4(2)40.0245[6]
2,3-dihydrothiophene 1,1-dioxide (2-Sulfolene)C₄H₆O₂SOrthorhombicPnma6.3903(13)7.2783(16)11.075(2)90515.1(2)40.0260[6]

Table 1: Crystallographic data for compounds structurally related to N-benzyl sulfolane carboxamide.

The data in Table 1 reveals several important trends. The sulfonamide derivatives often crystallize in common space groups such as Pna2₁ and P2₁/c. The unit cell dimensions and volume are dependent on the size and shape of the molecule. The R1 values, which are a measure of the agreement between the crystallographic model and the experimental X-ray diffraction data, are all in the acceptable range for small molecule structures, indicating well-refined structures.

The crystal structure of N-allyl-N-benzyl-4-methylbenzenesulfonamide provides a particularly relevant point of comparison.[4] The presence of the N-benzyl and sulfonamide moieties makes it a close analogue to our target compound. The analysis of its crystal packing reveals the presence of C-H···N hydrogen bonds and C-H···π interactions, which are likely to be important in the crystal packing of N-benzyl sulfolane carboxamide as well.

The structures of 2- and 3-sulfolene provide valuable information about the conformation of the sulfolane ring.[6] The five-membered ring in these compounds is not perfectly planar, and the degree of puckering can be influenced by substituents. Understanding the preferred conformation of the sulfolane ring is crucial for predicting the overall shape of N-benzyl sulfolane carboxamide.

Conclusion and Future Directions

While the crystal structure of N-benzyl sulfolane carboxamide remains to be determined, this guide provides a comprehensive framework for its structural elucidation. By following the detailed experimental protocol and leveraging the comparative data from related structures, researchers can confidently approach the crystallization and X-ray diffraction analysis of this and other novel small molecules. The successful determination of its crystal structure will undoubtedly provide invaluable insights for future drug development efforts, enabling a more rational and structure-guided approach to the design of new therapeutic agents. The data presented here for related compounds can serve as a benchmark for the expected crystallographic parameters and intermolecular interactions.

References

  • Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide.
  • Structures of sulfolane and the dibromide isomeric with 4 with CSD Ref... - ResearchGate.
  • Sulfolane | C4H8O2S | CID 31347 - PubChem - NIH.
  • (PDF) The X-ray Structures of 2- and 3-Sulfolene and Two Halogenated Derivatives.
  • X-Ray Crystallography, Hirshfeld Surface Analysis, and Molecular Docking Studies of Two Sulfonamide Derivatives - MDPI.
  • Structure of sulfolane with (a) hydrophilic and hydrophobic parts (b)... - ResearchGate.
  • Crystal structure and Hirshfeld surface analysis of (E)-N-(2-styrylphenyl)benzenesulfonamide - PMC.
  • Cambridge Structural Database - Re3data.org.
  • (S)-N-Benzyl-2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide - PMC.
  • Synthesis and X-ray structure Analysis of Schiff base compound.
  • Diversely substituted sulfamides for fragment-based drug discovery of carbonic anhydrase inhibitors: synthesis and inhibitory profile - PMC.
  • CCDC 232755: Experimental Crystal Structure Determination - Research Explorer - The University of Manchester.
  • Crystal structure and Hirshfeld surface analysis of 8-benzyl-1-[(4-methylphenyl)sulfonyl]-2,7,8,9-tetrahydro-1H-3,6:10,13-diepoxy-1,8-benzodiazacyclopentadecine ethanol hemisolvate - PMC.
  • Alternative synthetic strategies for new drug candidates. The thermolysis reaction of N-(benzyl)-N′-(tert-butoxycarbonyl)sulfamide to yield benzylsulfamide - ResearchGate.
  • Sulfolane - Wikipedia.
  • Design, synthesis, and molecular docking studies of N-substituted sulfonamides as potential anticancer therapeutics - PMC.
  • Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide - ResearchGate.
  • Microtubule Destabilizing Sulfonamides as an Alternative to Taxane-Based Chemotherapy.
  • CCDC 2181759: Experimental Crystal Structure Determination | NSF Public Access Repository.
  • CCDC – Cambridge Structural Database - Becker Medical Library - WashU.
  • (PDF) X-Ray Crystallography, Hirshfeld Surface Analysis, and Molecular Docking Studies of Two Sulfonamide Derivatives - ResearchGate.
  • (PDF) Routes to Drug Design Via Bioisosterism of Carboxyl and Sulfonamide Groups.

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Safety & Regulatory Compliance

Safety

N-benzyl-1,1-dioxo-1lambda6-thiolane-3-carboxamide: Proper Disposal Procedures

Executive Summary & Operational Context[1][3][4] N-benzyl-1,1-dioxo-1lambda6-thiolane-3-carboxamide (often abbreviated in internal libraries as a sulfolane-3-carboxamide derivative) is a scaffold frequently utilized in m...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Operational Context[1][3][4]

N-benzyl-1,1-dioxo-1lambda6-thiolane-3-carboxamide (often abbreviated in internal libraries as a sulfolane-3-carboxamide derivative) is a scaffold frequently utilized in medicinal chemistry for protease inhibitor development and as a diene precursor in Diels-Alder reactions.[1][2]

While specific toxicological data for this exact derivative may be limited in public registries, its structural homology to sulfolane (tetrahydrothiophene 1,1-dioxide) mandates a rigorous disposal protocol.[1][2] Sulfolane derivatives are highly water-soluble, chemically stable, and resistant to standard biological degradation, making them persistent groundwater contaminants if mishandled.[1][2]

Core Directive: This compound must be managed as Hazardous Chemical Waste and destroyed via High-Temperature Incineration . Under no circumstances should it be discharged into municipal wastewater or sanitary sewer systems.

Hazard Identification & Structural Analysis[1]

To determine the correct waste stream, we analyze the molecule's functional groups and their implications for safety and disposal.[2]

Functional MoietyChemical CharacteristicSafety/Disposal Implication
Sulfolane Ring (1,1-dioxothiolane)High polarity, high water solubility, chemical stability.[1][2]Do NOT Drain Dispose. Hard to remove from water. Potential CNS depressant (analogous data).[1]
Carboxamide Linkage Stable under neutral conditions; hydrolyzes in strong acid/base.Generally stable in storage. Releases Nitrogen Oxides (NOx) upon combustion.[1]
Benzyl Group Lipophilic domain.Increases skin permeability. Adds carbon load for incineration.
Sulfur (+6 Oxidation) Fully oxidized sulfur.[1]Generates Sulfur Oxides (SOx) upon incineration.[1] Requires scrubbed incineration.
Decision Logic for Disposal

The following decision tree illustrates the operational workflow for disposing of this compound in various states.

DisposalFlow Start Waste Generation: N-benzyl-1,1-dioxo-1lambda6-thiolane-3-carboxamide StateCheck Determine Physical State Start->StateCheck SolidWaste Solid / Pure Substance StateCheck->SolidWaste Powder/Crystal LiquidWaste Solution / Reaction Mixture StateCheck->LiquidWaste Dissolved SolidPrep Double Bag (LDPE) or Screw-Top Jar SolidWaste->SolidPrep LiquidSeg Segregate by Solvent Type (Halogenated vs. Non-Halogenated) LiquidWaste->LiquidSeg Labeling Label: 'Hazardous Waste' Constituents: Sulfolane Derivative, [Solvent] SolidPrep->Labeling LiquidSeg->Labeling StreamCheck Check Sulfur Content Limits Labeling->StreamCheck HighSulfur Flag as High Sulfur Waste StreamCheck->HighSulfur >1% Sulfur StandardOrg Standard Organic Waste Stream StreamCheck->StandardOrg Trace/Low Sulfur Destruction Final Disposal: High-Temp Incineration with Scrubber HighSulfur->Destruction StandardOrg->Destruction

Figure 1: Operational decision tree for the segregation and disposal of sulfolane-carboxamide derivatives.

Step-by-Step Disposal Protocol

A. Solid Waste (Pure Compound)

Applicability: Expired inventory, contaminated solids, spill cleanup residues.[1][2]

  • Containment: Place the solid material into a chemically compatible container.

    • Preferred: High-density polyethylene (HDPE) wide-mouth jar with a screw-top lid.[1][2]

    • Acceptable: Double-bagged in 4-mil LDPE zip-lock bags, then placed in a secondary solid waste drum.[1][2]

  • Labeling: Affix a hazardous waste label immediately.

    • Chemical Name: N-benzyl-1,1-dioxo-1lambda6-thiolane-3-carboxamide.[1][2][3]

    • Hazard Checkboxes: Toxic, Irritant.[1][4]

    • Note: Clearly mark "Contains Sulfur" to aid the disposal facility in batching for incineration.

  • Storage: Store in a cool, dry area away from strong oxidizers until pickup.

B. Liquid Waste (Solutions)

Applicability: Reaction mother liquors, HPLC waste, washing solvents.[1][2]

  • Solvent Compatibility: Determine the primary solvent.

    • Non-Halogenated: (e.g., Methanol, DMSO, Ethyl Acetate).[1][2] Combine with standard non-halogenated organic waste.

    • Halogenated:[1][5][6] (e.g., DCM, Chloroform).[1][2] Combine with halogenated organic waste.

  • Concentration Limit: If the concentration of the sulfolane derivative exceeds 5% by weight, segregate into a separate bottle labeled "High Sulfur Organic Waste" to prevent exceeding the sulfur limits of standard waste streams (often <1% sulfur).

  • Precipitation Check: Ensure the compound does not precipitate out of solution upon mixing with other waste, which can clog disposal pumps. If precipitation is likely, dispose of as Solid Waste (absorbed on vermiculite).[1]

C. Contaminated Packaging & Glassware[2]
  • Empty Containers: Triple rinse with a compatible solvent (e.g., acetone or methanol).

  • Rinsate Disposal: Collect all rinsate as Liquid Hazardous Waste (see Section B).

  • Final Disposition: Deface the label. If triple-rinsed, the container may be discarded as standard lab trash or recycled glass, depending on local facility regulations.[1][2] If not rinsed, treat the entire container as solid hazardous waste.[2]

Emergency Response & Spill Management

Pre-requisite PPE: Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.[1][2] Use a P95/N95 particulate respirator if handling fine dust.

ScenarioImmediate ActionCleanup Procedure
Dry Spill (Powder) Stop airflow (close hood sash, turn off fans if blowing).[1][2]Gently cover with wet paper towels to prevent dust generation. Scoop into a waste jar. Wipe area with water/soap.[4][7][8]
Wet Spill (Solution) Isolate the area. Remove ignition sources.[9][4][7][10]Absorb with vermiculite, sand, or commercial organic spill pads.[1][2] Do not use sawdust if the solvent is an oxidizer (unlikely here, but good practice).[1]
Skin Contact Flush immediately.[7][8][11][12]Wash with soap and copious water for 15 minutes. Sulfolane derivatives can penetrate skin; monitor for systemic effects.

Technical Justification & Regulatory Compliance

Why Incineration?

Sulfolane and its derivatives are exceptionally stable. Biological wastewater treatment plants (WWTP) are often ineffective at degrading the sulfolane ring, leading to "pass-through" where the chemical enters surface waters unchanged.[1][2]

  • Mechanism: High-temperature incineration (>1000°C) breaks the C-S bonds.[1][2]

  • Byproducts: The sulfur oxidizes to SO₂, which is captured by alkaline scrubbers (lime injection) in the incinerator stack, preventing acid rain formation.[1][2]

Regulatory Codes (USA/International Reference)

While this specific research chemical may not have a unique RCRA "P" or "U" code, it is regulated by characteristic:

  • EPA Waste Code: D001 (Ignitable, if in flammable solvent) or Non-Regulated Hazardous Waste (if solid).[1]

  • Best Practice: Manage as "listed-equivalent" toxic waste due to the sulfolane core.[2]

References

  • Sulfolane Toxicity & Environmental Persistence

    • Source: U.S. EPA Technical Fact Sheet – Sulfolane. The stability of the tetrahydrothiophene-1,1-dioxide ring necessitates thermal destruction over biological treatment.[1][2]

    • Link:[1][2]

  • Laboratory Waste Management Standards

    • Source: National Research Council (US) Committee on Prudent Practices in the Laboratory. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards."
    • Link:[1][2]

  • Chemical Structure & Properties (Analogous)

    • Source: PubChem Compound Summary for Sulfolane (Parent Structure).[1]

    • Link:[1]

  • Source: "Thermal Destruction of Hazardous Waste," Journal of the Air & Waste Management Association.

Sources

Handling

Personal protective equipment for handling N-benzyl-1,1-dioxo-1lambda6-thiolane-3-carboxamide

Executive Summary & Hazard Characterization Compound Identity: N-benzyl-1,1-dioxo-1lambda6-thiolane-3-carboxamide Chemical Class: Sulfolane-derived Carboxamide / Novel Chemical Entity (NCE) Critical Safety Notice: As a s...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Hazard Characterization

Compound Identity: N-benzyl-1,1-dioxo-1lambda6-thiolane-3-carboxamide Chemical Class: Sulfolane-derived Carboxamide / Novel Chemical Entity (NCE)

Critical Safety Notice: As a specific Safety Data Sheet (SDS) for this precise library compound is likely unavailable in public repositories, this protocol applies Occupational Exposure Banding (OEB) principles. We utilize "Read-Across" toxicology based on the Sulfolane (Tetrahydrothiophene 1,1-dioxide) core and Benzyl-amide functionality.

The "Unknown Toxicity" Paradox

In drug discovery, the absence of toxicity data must be interpreted as the presence of risk.

  • The Scaffold Risk (Sulfolane Core): Sulfolane is a polar aprotic solvent known to enhance skin permeability of dissolved substances. It is classified as a Reproductive Toxin (Category 1B) and exhibits potential developmental toxicity [1].

  • The Functional Risk (Amide/Benzyl): While amides are generally stable, N-benzyl derivatives in medicinal chemistry are often designed for high biological affinity (e.g., protease inhibition), implying potential biological potency at low doses.

Operational Directive: Treat this compound as an OEB 4 (High Potency/Unknown) substance until specific IC50/LD50 data confirms otherwise.

Risk Assessment Logic (Read-Across)

The following decision logic dictates the PPE selection. We deconstruct the molecule to predict its behavior in the laboratory.

RiskAssessment Compound Target Molecule: N-benzyl-1,1-dioxo... Core Core Scaffold: Sulfolane Ring Compound->Core Funct Functionality: Benzyl-Carboxamide Compound->Funct Risk1 Risk: Skin Permeability (Carrier Effect) Core->Risk1 Polar Aprotic Risk2 Risk: Repro. Toxicity (Category 1B) Core->Risk2 Metabolic Data Risk3 Risk: Bio-Sensitization (Unknown Potency) Funct->Risk3 Pharmacophore Control MANDATORY CONTROL: Double Gloving + HEPA Containment Risk1->Control Risk2->Control Risk3->Control

Figure 1: Toxicological read-across logic deriving controls from molecular substructures.

Personal Protective Equipment (PPE) Specifications

Standard "lab safety" is insufficient. The sulfolane core's ability to permeate skin requires a specific barrier strategy.

A. Hand Protection (The Critical Barrier)

Why: Sulfolane derivatives can permeate thin nitrile. Once the solvent carrier breaches the glove, it carries the potentially potent amide payload into the bloodstream.

ParameterSpecificationScientific Rationale
Primary Glove (Inner) Nitrile (4 mil / 0.10 mm) Acts as a second skin; provides dexterity.
Secondary Glove (Outer) Extended Cuff Nitrile (6-8 mil) Sacrificial layer. Thicker nitrile increases breakthrough time for sulfones [2].
High-Risk Operations Laminate (Silver Shield/4H) Mandatory if handling >100mg in solution. Sulfolanes do not permeate laminate films.
Change Frequency Every 60 minutes or immediately upon splash."Incidental Contact" rating only.
B. Respiratory Protection

Why: As a solid, the primary risk is dust inhalation. As a solution, the risk is aerosolization.

  • Standard Operation: Variable Air Volume (VAV) Fume Hood. Sash height < 18 inches.[1]

  • Outside Hood (Spill/Weighing): N95 is insufficient for OEB 4 solids. Use a P100 (HEPA) half-mask respirator or a Powered Air Purifying Respirator (PAPR) if generating dust.

C. Body Protection[2][3][4][5]
  • Lab Coat: Tyvek® or similar non-woven polyethylene coat is preferred over cotton. Cotton absorbs polar solvents, holding the toxin against the skin.

  • Eye Protection: Chemical splash goggles (ventless or indirect vent). Safety glasses are inadequate for polar solvents that track along skin.

Operational Protocols: Step-by-Step

Workflow 1: Solid Handling & Weighing

Objective: Prevent electrostatic dispersion of the solid amide.

  • Static Control: Sulfone derivatives often exhibit high static charge. Place an ionizing fan or staticmaster brush inside the balance enclosure.

  • Containment: Perform all weighing inside a Powder Containment Balance Enclosure or a Fume Hood with a draft shield.

  • Transfer: Never pour from the source bottle. Use a disposable antistatic spatula.

  • Decontamination: Wipe the balance area with a 10% surfactant/water solution (e.g., Decon 90) followed by ethanol. Note: Ethanol alone may spread the static charge.

Workflow 2: Solubilization (The Danger Zone)

Objective: Mitigate exothermic solvation and splash risk.

  • Solvent Choice: If dissolving in DMSO or DMF, recognize that these solvents amplify the skin permeability of the sulfolane core.

  • Vessel: Use a screw-cap vial (scintillation vial). Do not use open beakers.

  • Procedure: Add solvent to solid (not solid to solvent) to prevent "puffing" of dust.

HandlingProtocol Start Start: Solid Reagent Check Check Static Charge Start->Check Weigh Weigh in Draft Shield (No Air Turbulence) Check->Weigh Solvent Add Solvent (DMSO/DMF) *Permeation Risk High* Weigh->Solvent Cap Seal & Vortex Solvent->Cap

Figure 2: Solubilization workflow emphasizing the high-risk solvent addition step.

Emergency Response & Disposal

Spill Response (Solid)
  • Evacuate the immediate 3-meter radius.

  • Don PPE: Double nitrile gloves, P100 respirator, Tyvek suit.

  • Method: Do NOT sweep (creates dust).[2]

    • Cover spill with wet paper towels (dampened with water) to suppress dust.

    • Scoop the wet slurry into a wide-mouth hazardous waste jar.

Skin Exposure[1][4][6][7]
  • Immediate Action: Remove contaminated gloves/clothing immediately.[2]

  • Wash: Flush with copious water for 15 minutes .

  • Contraindication: Do NOT use ethanol or organic solvents to wash skin; this will drive the sulfolane-amide complex deeper into the dermis [3].

Disposal Strategy
  • Waste Stream: Segregate as "High Hazard Organic - Sulfur/Nitrogen Containing."

  • Destruction: High-temperature incineration is required to fully oxidize the sulfone ring (

    
     capture required) and the amide nitrogen (
    
    
    
    capture).
  • Labeling: Clearly mark waste containers: "Contains Sulfolane Derivatives – Reproductive Toxin Hazard."

References

  • European Chemicals Agency (ECHA). Sulfolane - Substance Information & Classification. ECHA Registration Dossier. Available at: [Link]

  • Occupational Safety and Health Administration (OSHA). Controlling Occupational Exposure to Hazardous Drugs (Section V: Personal Protective Equipment). OSHA Technical Manual. Available at: [Link]

Sources

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